GSK-2250665A

Core Science & Biosynthesis

Unveiling the Mechanism of Action of GSK-2250665A: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

GSK-2250665A is a potent and selective inhibitor of Inducible T-cell kinase (Itk), a critical enzyme in the T-cell receptor (TCR) signaling pathway. By targeting Itk, GSK-2250665A modulates T-cell activation and subsequent inflammatory responses. This document provides a comprehensive overview of the mechanism of action of GSK-2250665A, presenting key preclinical data, outlining the signaling pathways it influences, and detailing the experimental methodologies used in its characterization. This guide is intended for researchers, scientists, and professionals in the field of drug development seeking a deeper understanding of this specific Itk inhibitor.

Core Mechanism of Action: Selective Inhibition of Itk

GSK-2250665A exerts its therapeutic effect through the highly selective inhibition of Inducible T-cell kinase (Itk). Itk is a non-receptor tyrosine kinase belonging to the Tec family of kinases and plays a pivotal role in the signal transduction cascade initiated by the T-cell receptor (TCR). Upon TCR engagement with an antigen-presenting cell, a series of phosphorylation events leads to the activation of Itk. Activated Itk, in turn, phosphorylates and activates phospholipase C-gamma 1 (PLCγ1). This activation of PLCγ1 is a crucial step that leads to the generation of second messengers, inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG), which ultimately results in the activation of transcription factors such as NFAT (Nuclear Factor of Activated T-cells) and AP-1. These transcription factors drive the expression of various pro-inflammatory cytokines, including interferon-gamma (IFNγ), a key mediator of inflammatory responses.

By binding to the ATP-binding site of Itk, GSK-2250665A competitively inhibits its kinase activity. This blockade prevents the phosphorylation of downstream targets, thereby disrupting the TCR signaling cascade and attenuating T-cell activation and proliferation. The consequence is a significant reduction in the production of inflammatory cytokines, which forms the basis of its potential therapeutic utility in T-cell mediated inflammatory diseases.

Quantitative Data Summary

The potency and selectivity of GSK-2250665A have been characterized through various in vitro assays. The following tables summarize the key quantitative data available for this compound.

Table 1: In Vitro Potency of GSK-2250665A

Parameter	Value	Description
pKi (Itk)	9.2	A measure of the binding affinity of the inhibitor to the Itk enzyme.
pIC50 (IFNγ production in PBMCs)	7.3	The molar concentration of the inhibitor that causes 50% inhibition of Interferon-gamma production in Peripheral Blood Mononuclear Cells.

Table 2: In Vitro Selectivity of GSK-2250665A

Kinase Target	pIC50	Description
Aurora B kinase	6.4	A measure of the inhibitory activity against Aurora B kinase.
Btk (Bruton's tyrosine kinase)	6.5	A measure of the inhibitory activity against Bruton's tyrosine kinase.

Signaling Pathway

The following diagram illustrates the Itk signaling pathway and the point of intervention for GSK-2250665A.

Caption: The Itk signaling pathway, illustrating the central role of Itk in T-cell activation and the inhibitory action of GSK-2250665A.

Experimental Protocols

Detailed, step-by-step experimental protocols for the characterization of GSK-2250665A are not publicly available. The primary research describing this compound provides a general overview of the methods used. The following is a summary of the likely experimental approaches based on standard practices in the field and the information available.

4.1. In Vitro Kinase Inhibition Assays (General Overview)

• Objective: To determine the potency (e.g., IC50, Ki) of GSK-2250665A against Itk and its selectivity against other kinases.

• General Procedure:

  • Recombinant human Itk enzyme is incubated with a specific substrate (e.g., a peptide containing a tyrosine residue) and ATP in a suitable buffer.

  • GSK-2250665A at various concentrations is added to the reaction mixture.

  • The kinase reaction is allowed to proceed for a defined period at a controlled temperature.

  • The reaction is stopped, and the amount of phosphorylated substrate is quantified. This can be achieved using various detection methods, such as:

    • Radiometric assays: Using radiolabeled ATP ([γ-³²P]ATP or [γ-³³P]ATP) and measuring the incorporation of the radiolabel into the substrate.

    • Fluorescence-based assays: Using fluorescently labeled substrates or antibodies to detect the phosphorylated product.

    • Luminescence-based assays: Measuring the amount of ATP remaining after the kinase reaction.

  • The data are then plotted as the percentage of inhibition versus the inhibitor concentration, and the IC50 value is calculated using non-linear regression analysis.

  • A similar procedure is followed for a panel of other kinases to determine the selectivity profile.

4.2. Cellular Assay for IFNγ Production in PBMCs (General Overview)

• Objective: To assess the functional activity of GSK-2250665A in a cellular context by measuring its effect on cytokine production.

• General Procedure:

  • Peripheral Blood Mononuclear Cells (PBMCs) are isolated from healthy human donors using density gradient centrifugation (e.g., Ficoll-Paque).

  • The cells are cultured in a suitable medium and stimulated to produce IFNγ. Stimulation can be achieved using:

    • T-cell receptor agonists (e.g., anti-CD3 and anti-CD28 antibodies).

    • Mitogens (e.g., phytohemagglutinin (PHA)).

  • GSK-2250665A at various concentrations is added to the cell cultures prior to or at the same time as the stimulation.

  • The cells are incubated for a period of 24-72 hours to allow for cytokine production.

  • The cell culture supernatants are then collected.

  • The concentration of IFNγ in the supernatants is measured using a sensitive immunoassay, such as an Enzyme-Linked Immunosorbent Assay (ELISA).

  • The data are analyzed to determine the pIC50 value for the inhibition of IFNγ production.

Preclinical and Clinical Development Status

There is no publicly available information to suggest that GSK-2250665A has entered clinical trials. Searches of clinical trial registries and GSK's publicly disclosed pipeline do not contain entries for this specific compound. It is possible that the development of GSK-2250665A was discontinued (B1498344) during the preclinical phase for undisclosed reasons.

Conclusion

GSK-2250665A is a well-characterized, potent, and selective inhibitor of Itk with demonstrated in vitro and cellular activity. Its mechanism of action, centered on the disruption of the TCR signaling pathway, highlights its potential as a therapeutic agent for T-cell mediated inflammatory diseases. While detailed experimental protocols and clinical data are not publicly available, the provided information offers a solid foundation for understanding the core pharmacology of this compound. Further research and disclosure from the developers would be necessary to fully elucidate its therapeutic potential and developmental trajectory.

In Vitro Biological Activity of GSK-2250665A: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

GSK-2250665A is a potent and selective inhibitor of Interleukin-2 inducible T-cell kinase (Itk), a non-receptor tyrosine kinase crucial for T-cell receptor (TCR) signaling.[1] Its inhibitory activity has been characterized through various in vitro assays, demonstrating its potential as a modulator of T-cell mediated immune responses. This document provides a comprehensive guide to the in vitro biological activity of GSK-2250665A, detailing its quantitative inhibitory data, the experimental protocols used for its characterization, and the signaling pathway it targets.

Quantitative In Vitro Biological Activity

The inhibitory potency and selectivity of GSK-2250665A have been determined against its primary target, Itk, as well as other kinases. Furthermore, its functional impact on T-cell responses has been assessed by measuring the inhibition of cytokine production in peripheral blood mononuclear cells (PBMCs).

Target	Assay Type	Value	Reference
Itk	Enzyme Assay	pKi = 9.2
Aurora B Kinase	Enzyme Assay	pIC50 = 6.4
Btk	Enzyme Assay	pIC50 = 6.5

Table 1: Kinase Inhibition Profile of GSK-2250665A. This table summarizes the inhibitory activity of GSK-2250665A against Itk and other kinases.

Cellular Process	Cell Type	Assay Type	Value	Reference
IFNγ Production	PBMCs	Cellular Assay	pIC50 = 7.3	[2]

Table 2: Cellular Activity of GSK-2250665A. This table details the functional inhibitory activity of GSK-2250665A in a cellular context.

Itk Signaling Pathway and Inhibition by GSK-2250665A

Itk plays a pivotal role in the signal transduction cascade downstream of the T-cell receptor. Upon TCR engagement, a series of phosphorylation events leads to the activation of Itk, which in turn phosphorylates and activates phospholipase C gamma 1 (PLCγ1). This leads to the generation of second messengers, calcium influx, and the activation of transcription factors that drive T-cell activation, proliferation, and cytokine production. GSK-2250665A, as an Itk inhibitor, blocks this signaling cascade, thereby dampening the T-cell mediated immune response.

Figure 1: Itk Signaling Pathway and Inhibition by GSK-2250665A. This diagram illustrates the key steps in the T-cell receptor signaling cascade involving Itk and the point of inhibition by GSK-2250665A.

Experimental Protocols

The following are detailed methodologies for the key in vitro assays used to characterize the biological activity of GSK-2250665A.

Itk Kinase Assay

This protocol outlines a typical biochemical assay to determine the enzymatic inhibitory activity of a compound against Itk.

Figure 2: Workflow for a typical Itk Kinase Inhibition Assay. This diagram outlines the sequential steps involved in determining the in vitro enzymatic inhibition of Itk.

Materials:

• Recombinant human Itk enzyme

• Kinase buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA, 50 µM DTT, 2 mM MnCl₂)

• Substrate (e.g., Poly-Glu,Tyr 4:1)

• ATP

• GSK-2250665A

• 384-well plates

• ADP-Glo™ Kinase Assay kit (Promega) or similar detection system

Procedure:

• Prepare serial dilutions of GSK-2250665A in the appropriate solvent (e.g., DMSO) and then dilute in kinase buffer.

• Add 1 µL of the diluted GSK-2250665A or vehicle control (e.g., 5% DMSO) to the wells of a 384-well plate.

• Add 2 µL of recombinant Itk enzyme solution to each well.

• Pre-incubate the plate at room temperature for a defined period (e.g., 15-30 minutes).

• Prepare a mixture of substrate and ATP in kinase buffer.

• Initiate the kinase reaction by adding 2 µL of the substrate/ATP mixture to each well. The final ATP concentration should be at or near the Km for Itk.

• Incubate the reaction at room temperature for a specified time (e.g., 60 minutes).

• Stop the reaction and measure the amount of ADP produced using a detection reagent such as the ADP-Glo™ Kinase Assay system, following the manufacturer's instructions. This typically involves adding ADP-Glo™ Reagent to deplete unused ATP, followed by the addition of Kinase Detection Reagent to convert ADP to ATP and measure the newly synthesized ATP via a luciferase reaction.

• Record the luminescence signal using a plate reader.

• Calculate the percent inhibition for each concentration of GSK-2250665A relative to the vehicle control.

• Determine the pIC50 or pKi value by fitting the concentration-response data to a suitable sigmoidal dose-response model.

IFNγ Production Assay in PBMCs

This protocol describes a cellular assay to measure the functional effect of GSK-2250665A on cytokine production by human PBMCs.

Materials:

• Human Peripheral Blood Mononuclear Cells (PBMCs)

• RPMI 1640 medium supplemented with 10% fetal bovine serum, L-glutamine, and penicillin/streptomycin

• GSK-2250665A

• Stimulants (e.g., Phytohaemagglutinin (PHA) or anti-CD3/anti-CD28 antibodies)

• 96-well cell culture plates

• IFNγ ELISA kit or other cytokine detection system

Procedure:

• Isolate PBMCs from fresh human blood using Ficoll-Paque density gradient centrifugation.

• Resuspend the PBMCs in complete RPMI 1640 medium and determine the cell concentration and viability.

• Seed the PBMCs into a 96-well plate at a density of approximately 1-2 x 10⁵ cells per well.

• Prepare serial dilutions of GSK-2250665A in cell culture medium.

• Add the diluted GSK-2250665A or vehicle control to the wells containing PBMCs and pre-incubate for 1-2 hours at 37°C in a 5% CO₂ incubator.

• Stimulate the cells by adding a pre-determined optimal concentration of a T-cell activator, such as PHA or a combination of anti-CD3 and anti-CD28 antibodies.

• Incubate the plate for 48-72 hours at 37°C in a 5% CO₂ incubator.

• After the incubation period, centrifuge the plate and collect the cell-free supernatant.

• Measure the concentration of IFNγ in the supernatant using a commercial ELISA kit according to the manufacturer's instructions.

• Calculate the percent inhibition of IFNγ production for each concentration of GSK-2250665A compared to the stimulated vehicle control.

• Determine the pIC50 value by plotting the percent inhibition against the log concentration of GSK-2250665A and fitting the data to a four-parameter logistic equation.

References

• 1. search.cosmobio.co.jp [search.cosmobio.co.jp]
• 2. GSK-2250665A | Itk inhibitor | CAS# 1246030-96-5 | InvivoChem [invivochem.com]

GSK-2250665A: An In-Depth Technical Guide on its Role in T-Cell Signaling Pathways

For Researchers, Scientists, and Drug Development Professionals

Abstract

GSK-2250665A is a potent and selective inhibitor of Inducible T-cell Kinase (Itk), a critical enzyme in the T-cell receptor (TCR) signaling cascade. This document provides a comprehensive technical overview of the role of GSK-2250665A in modulating T-cell function. It details the molecular mechanism of action, impact on downstream signaling pathways, and consequential effects on T-cell activation, proliferation, and cytokine production. This guide consolidates quantitative data on the compound's potency and efficacy, presents detailed experimental protocols for key assays, and utilizes visualizations to illustrate complex signaling events and workflows.

Introduction to T-Cell Signaling and the Role of Itk

T-cell activation is a cornerstone of the adaptive immune response, initiated by the engagement of the T-cell receptor (TCR) with peptide-MHC complexes on antigen-presenting cells (APCs). This primary signal is insufficient for full T-cell activation and requires co-stimulatory signals, such as the interaction of CD28 on the T-cell with CD80/CD86 on the APC. The integration of these signals triggers a complex network of intracellular signaling pathways, culminating in T-cell proliferation, differentiation, and the execution of effector functions, including cytokine release.

Inducible T-cell Kinase (Itk), a member of the Tec family of non-receptor tyrosine kinases, is a pivotal component of the proximal TCR signaling machinery. Upon TCR activation, Itk is recruited to a multimolecular signaling complex and becomes activated. Activated Itk, in turn, phosphorylates and activates Phospholipase C-γ1 (PLC-γ1). This enzymatic activity of PLC-γ1 is crucial for the generation of second messengers, inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG), which propagate the signal downstream.

The IP3-mediated release of intracellular calcium stores and subsequent influx of extracellular calcium activates the transcription factor Nuclear Factor of Activated T-cells (NFAT). Concurrently, DAG activates Protein Kinase C theta (PKCθ), which is essential for the activation of the Nuclear Factor-kappa B (NF-κB) pathway. Together with the Ras-MAPK pathway, these signaling cascades orchestrate the transcriptional program that drives T-cell activation and effector function.

GSK-2250665A: A Selective Itk Inhibitor

GSK-2250665A is a small molecule inhibitor that demonstrates high potency and selectivity for Itk. By targeting Itk, GSK-2250665A effectively curtails the propagation of the TCR signal, thereby modulating T-cell responses.

Quantitative Data on Potency and Selectivity

The inhibitory activity of GSK-2250665A has been characterized in various biochemical and cellular assays. The following table summarizes the key quantitative data.

Parameter	Value	Assay System	Reference
pKi	9.2	Biochemical assay against Itk	[1][2]
pIC50 (IFNγ production)	7.3	Human Peripheral Blood Mononuclear Cells (PBMCs)	[3][4]
pIC50 (Aurora B kinase)	6.4	Biochemical assay	[1][2]
pIC50 (Btk)	6.5	Biochemical assay	[1][2]

Mechanism of Action: Impact on T-Cell Signaling Pathways

GSK-2250665A exerts its immunomodulatory effects by attenuating key downstream events of TCR signaling through the inhibition of Itk.

Inhibition of PLC-γ1 Activation and Calcium Mobilization

As a direct downstream target of Itk, the phosphorylation and activation of PLC-γ1 are significantly impaired in the presence of GSK-2250665A. This disruption in PLC-γ1 activity leads to a reduction in the generation of IP3, resulting in diminished release of calcium from intracellular stores and a subsequent decrease in sustained calcium influx.

Attenuation of NFAT and NF-κB Activation

The reduced intracellular calcium levels directly impact the activation of the calcium-dependent phosphatase, calcineurin, which is responsible for dephosphorylating and activating NFAT. Consequently, GSK-2250665A treatment leads to decreased NFAT nuclear translocation and transcriptional activity. Furthermore, by inhibiting the Itk-PLC-γ1 axis, the activation of PKCθ and the subsequent NF-κB signaling cascade are also dampened.

T-Cell Signaling Pathway Diagram

Figure 1: T-Cell Receptor signaling pathway and the inhibitory action of GSK-2250665A on Itk.

Functional Consequences of Itk Inhibition by GSK-2250665A

The disruption of TCR signaling by GSK-2250665A translates into measurable effects on T-cell function.

Inhibition of T-Cell Proliferation

By attenuating the signaling pathways that drive cell cycle entry and progression, GSK-2250665A inhibits T-cell proliferation in response to TCR stimulation.

Modulation of Cytokine Production

A key consequence of Itk inhibition is the altered profile of cytokine secretion by T-cells. Notably, GSK-2250665A has been shown to inhibit the production of Interferon-gamma (IFNγ) by peripheral blood mononuclear cells (PBMCs). Itk signaling is particularly important for the differentiation and function of T helper 2 (Th2) cells, suggesting that GSK-2250665A would also suppress the production of Th2-associated cytokines such as IL-4 and IL-5.

Experimental Protocols

This section provides detailed methodologies for key experiments to assess the impact of GSK-2250665A on T-cell signaling and function.

T-Cell Proliferation Assay

This protocol outlines the measurement of T-cell proliferation using a dye dilution method.

Workflow Diagram:

Figure 2: Workflow for T-Cell Proliferation Assay.

Materials:

• Human Peripheral Blood Mononuclear Cells (PBMCs)

• RPMI-1640 medium supplemented with 10% FBS, L-glutamine, and penicillin-streptomycin

• Cell proliferation dye (e.g., CFSE or CellTrace™ Violet)

• Anti-CD3 and anti-CD28 antibodies

• GSK-2250665A (dissolved in DMSO)

• 96-well culture plates

• Flow cytometer

Procedure:

• Isolate PBMCs from healthy donor blood using density gradient centrifugation.

• Label the cells with the proliferation dye according to the manufacturer's instructions.

• Wash and resuspend the labeled cells in complete RPMI-1640 medium.

• Plate the cells in a 96-well plate at a density of 1-2 x 10^5 cells/well.

• Prepare serial dilutions of GSK-2250665A in complete medium and add to the wells. Include a vehicle control (DMSO).

• Stimulate the cells with soluble or plate-bound anti-CD3 (1-5 µg/mL) and anti-CD28 (1-2 µg/mL) antibodies.

• Incubate the plate for 3-5 days at 37°C in a 5% CO2 incubator.

• Harvest the cells and acquire data on a flow cytometer.

• Analyze the data by gating on the T-cell population and quantifying the dilution of the proliferation dye as a measure of cell division.

Cytokine Production Assay (ELISA)

This protocol describes the measurement of cytokine secretion from stimulated T-cells.

Workflow Diagram:

Figure 3: Workflow for Cytokine Production Assay.

Materials:

• Human PBMCs

• Complete RPMI-1640 medium

• Anti-CD3 and anti-CD28 antibodies

• GSK-2250665A (dissolved in DMSO)

• 96-well culture plates

• ELISA kit for the cytokine of interest (e.g., IFNγ, IL-4)

• Microplate reader

Procedure:

• Isolate and plate PBMCs as described in the T-cell proliferation assay protocol.

• Add serial dilutions of GSK-2250665A and a vehicle control.

• Stimulate the cells with anti-CD3/CD28 antibodies.

• Incubate the plate for 24-72 hours, depending on the cytokine of interest.

• Centrifuge the plate and carefully collect the supernatant.

• Perform the ELISA for the target cytokine according to the manufacturer's protocol.

• Read the absorbance on a microplate reader and calculate the cytokine concentration based on a standard curve.

Calcium Mobilization Assay

This protocol details the measurement of intracellular calcium flux in T-cells.

Workflow Diagram:

Figure 4: Workflow for Calcium Mobilization Assay.

Materials:

• Jurkat T-cells or primary human T-cells

• HBSS (with calcium and magnesium)

• Fluorescent calcium indicator dye (e.g., Fluo-4 AM, Indo-1 AM)

• Pluronic F-127

• Anti-CD3 antibody

• GSK-2250665A (dissolved in DMSO)

• 96-well black, clear-bottom plates

• Fluorescence plate reader with kinetic reading capabilities

Procedure:

• Resuspend T-cells in HBSS.

• Load the cells with the calcium indicator dye according to the manufacturer's protocol. Pluronic F-127 is often used to aid in dye loading.

• Wash the cells to remove excess dye and resuspend in HBSS.

• Plate the cells in a 96-well plate.

• Add serial dilutions of GSK-2250665A and a vehicle control, and incubate for a short period.

• Place the plate in the fluorescence plate reader and acquire a baseline fluorescence reading.

• Inject the anti-CD3 antibody to stimulate the cells and immediately begin kinetic reading of fluorescence intensity over several minutes.

• Analyze the data to determine the effect of GSK-2250665A on the kinetics and magnitude of the calcium flux.

Conclusion

GSK-2250665A is a valuable research tool for dissecting the role of Itk in T-cell biology. Its high potency and selectivity make it a suitable probe for investigating the downstream consequences of Itk inhibition in various T-cell subsets and in the context of different immune responses. The experimental protocols provided in this guide offer a framework for researchers to further explore the immunomodulatory properties of GSK-2250665A and to evaluate its potential as a therapeutic agent for T-cell-mediated inflammatory and autoimmune diseases. The detailed understanding of its mechanism of action on T-cell signaling pathways is crucial for its rational application in both basic research and drug development.

References

• 1. T Cell Calcium Mobilization Study (Flow Cytometry) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Assessment of Cell Viability in Drug Therapy: IC50 and Other New Time-Independent Indices for Evaluating Chemotherapy Efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A PLC-γ1 Feedback Pathway Regulates Lck Substrate Phosphorylation at the T Cell Receptor and SLP-76 Complex - PMC [pmc.ncbi.nlm.nih.gov]
• 4. biorxiv.org [biorxiv.org]

GSK-2250665A: A Technical Guide to its Target Validation as a Selective Itk Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Abstract

GSK-2250665A is a potent and selective inhibitor of Interleukin-2 inducible T-cell kinase (Itk), a critical enzyme in the T-cell receptor (TCR) signaling pathway. This document provides an in-depth technical overview of the target validation studies for GSK-2250665A, presenting key quantitative data, detailed experimental protocols, and visualizations of the relevant biological pathways and workflows. The information compiled herein is intended to serve as a comprehensive resource for researchers and professionals engaged in the fields of immunology, oncology, and drug development.

Introduction

Interleukin-2 inducible T-cell kinase (Itk) is a non-receptor tyrosine kinase belonging to the Tec family of kinases. It plays a pivotal role in the signal transduction cascade initiated by the engagement of the T-cell receptor (TCR) with antigen-presenting cells. Upon TCR activation, Itk is recruited to the cell membrane and participates in the activation of downstream signaling molecules, ultimately leading to T-cell proliferation, differentiation, and cytokine release. Given its central role in T-cell function, Itk has emerged as a promising therapeutic target for a range of autoimmune and inflammatory diseases, as well as T-cell-mediated malignancies.

GSK-2250665A was identified as a highly selective inhibitor of Itk through a template-hopping strategy from an initial aminopyrazole series.[1] This guide details the key experiments that have validated Itk as the primary target of GSK-2250665A and characterized its inhibitory activity.

Quantitative Data Summary

The inhibitory potency and selectivity of GSK-2250665A against its primary target, Itk, and other related kinases have been determined through various biochemical and cellular assays. The key quantitative data are summarized in the table below for clear comparison.

Parameter	Target/Assay	Value	Reference
pKi	Itk (Biochemical Assay)	9.2	[2][3]
pIC50	Itk (Biochemical Assay)	Not explicitly stated, but pKi of 9.2 suggests high potency
pIC50	Aurora B kinase (Biochemical Assay)	6.4	[3]
pIC50	Bruton's tyrosine kinase (Btk) (Biochemical Assay)	6.5	[3]
pIC50	IFNγ production in PBMCs (Cellular Assay)	7.3

Table 1: Summary of Quantitative Inhibitory Activity of GSK-2250665A

Signaling Pathway

GSK-2250665A exerts its therapeutic effect by inhibiting Itk within the T-cell receptor signaling pathway. The following diagram illustrates the key components of this pathway and the point of intervention by GSK-2250665A.

Caption: T-Cell Receptor Signaling Pathway and Inhibition by GSK-2250665A.

Experimental Protocols

The following sections provide detailed methodologies for the key experiments conducted to validate the target and activity of GSK-2250665A, based on the procedures described by Alder et al. (2013).

Itk Biochemical Kinase Assay

This assay quantifies the enzymatic activity of Itk and the inhibitory effect of GSK-2250665A.

Experimental Workflow:

Caption: Workflow for the Itk Biochemical Kinase Assay.

Detailed Protocol:

• Reagent Preparation:

  • Prepare a stock solution of recombinant human Itk enzyme in an appropriate kinase buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 2 mM DTT, 0.01% Tween-20).

  • Prepare serial dilutions of GSK-2250665A in DMSO, followed by dilution in kinase buffer.

  • Prepare a solution of the substrate (e.g., poly(Glu,Tyr) 4:1) in kinase buffer.

  • Prepare a solution of ATP at the desired concentration (e.g., at the Km for Itk) in kinase buffer.

• Assay Procedure:

  • In a 384-well plate, add a small volume of the diluted GSK-2250665A or DMSO (for control wells).

  • Add the Itk enzyme solution to all wells and pre-incubate for a defined period (e.g., 15-30 minutes) at room temperature to allow for inhibitor binding.

  • Initiate the kinase reaction by adding a mixture of the substrate and ATP.

  • Incubate the reaction plate at room temperature for a specified time (e.g., 60-120 minutes).

• Detection and Analysis:

  • Stop the reaction by adding a solution containing EDTA.

  • Detect the level of substrate phosphorylation using a suitable detection method. For example, in a Homogeneous Time Resolved Fluorescence (HTRF) assay, this would involve adding a europium-labeled anti-phosphotyrosine antibody and an allophycocyanin-labeled streptavidin to detect a biotinylated substrate.

  • Read the plate on a compatible plate reader.

  • Calculate the percent inhibition for each concentration of GSK-2250665A relative to the DMSO control.

  • Determine the pIC50 or pKi value by fitting the data to a four-parameter logistic equation.

Cellular Assay: Inhibition of IFNγ Production in PBMCs

This assay assesses the ability of GSK-2250665A to inhibit T-cell function in a more physiologically relevant context by measuring the production of the cytokine Interferon-gamma (IFNγ) from peripheral blood mononuclear cells (PBMCs).

Experimental Workflow:

Caption: Workflow for the PBMC IFNγ Production Inhibition Assay.

Detailed Protocol:

• PBMC Isolation:

  • Isolate PBMCs from fresh human whole blood from healthy donors using density gradient centrifugation (e.g., with Ficoll-Paque).

  • Wash the isolated PBMCs with a suitable cell culture medium (e.g., RPMI-1640) and resuspend them at a defined cell density.

• Cell Treatment and Stimulation:

  • Plate the PBMCs in a 96-well cell culture plate.

  • Prepare serial dilutions of GSK-2250665A in cell culture medium and add them to the respective wells. Include DMSO as a vehicle control.

  • Pre-incubate the cells with the compound for a short period (e.g., 30-60 minutes) at 37°C.

  • Stimulate the T-cells by adding a combination of anti-CD3 and anti-CD28 antibodies to the wells.

• Incubation and IFNγ Measurement:

  • Incubate the plate for 48-72 hours at 37°C in a humidified incubator with 5% CO₂.

  • After incubation, centrifuge the plate and carefully collect the supernatant.

  • Measure the concentration of IFNγ in the supernatant using a commercial ELISA kit according to the manufacturer's instructions.

• Data Analysis:

  • Calculate the percent inhibition of IFNγ production for each concentration of GSK-2250665A compared to the stimulated DMSO control.

  • Determine the pIC50 value by plotting the percent inhibition against the log of the inhibitor concentration and fitting the data to a sigmoidal dose-response curve.

Conclusion

The target validation studies for GSK-2250665A have robustly demonstrated its potent and selective inhibition of Itk. The biochemical assays confirm direct enzymatic inhibition with high affinity, while the cellular assays in primary human immune cells validate its functional consequence on T-cell activation. The data presented in this technical guide, along with the detailed experimental protocols, provide a solid foundation for further preclinical and clinical investigation of GSK-2250665A as a therapeutic agent for T-cell-driven diseases. The provided visualizations of the signaling pathway and experimental workflows serve to enhance the understanding of its mechanism of action and the methods used for its characterization.

References

• 1. Identification of a Novel and Selective Series of Itk Inhibitors via a Template-Hopping Strategy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. GSK-2250665A | Itk inhibitor | CAS# 1246030-96-5 | InvivoChem [invivochem.com]
• 3. GSK 2250665A | ITK | Tocris Bioscience [tocris.com]

GSK-2250665A: A Technical Review of a Selective Itk Inhibitor

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth review of the published literature on GSK-2250665A, a potent and selective inhibitor of the Interleukin-2-inducible T-cell kinase (Itk). This document summarizes its biochemical and cellular activity, details the experimental protocols used in its initial characterization, and visualizes its place within the T-cell signaling pathway. All data and methodologies are derived from the primary scientific literature.

Core Compound Data

GSK-2250665A is a small molecule inhibitor identified as a promising compound for T-cell mediated diseases.[1] Its primary mechanism of action is the inhibition of Itk, a non-receptor tyrosine kinase crucial for T-cell receptor (TCR) signaling.[1]

Biochemical and Cellular Activity

The inhibitory activity of GSK-2250665A has been quantified in both biochemical and cellular assays. The key quantitative data are summarized in the tables below.

Parameter	Value	Description	Reference
pKi (Itk)	9.2	A measure of the binding affinity of the inhibitor to the Itk enzyme.	[2]
pIC50 (Aurora B)	6.4	A measure of the concentration of the inhibitor required for 50% inhibition of Aurora B kinase activity.
pIC50 (Btk)	6.5	A measure of the concentration of the inhibitor required for 50% inhibition of Bruton's tyrosine kinase (Btk) activity.

Table 1: Biochemical Activity of GSK-2250665A

Assay	Parameter	Value	Description	Reference
IFNγ Production in PBMCs	pIC50	7.3	A measure of the concentration of the inhibitor required for 50% inhibition of Interferon-gamma (IFNγ) production in peripheral blood mononuclear cells.	[2]

Table 2: Cellular Activity of GSK-2250665A

Signaling Pathway

GSK-2250665A exerts its effects by inhibiting Itk, a critical node in the T-cell receptor signaling cascade. The following diagram illustrates the canonical Itk signaling pathway and the point of inhibition by GSK-2250665A.

Itk Signaling Pathway and GSK-2250665A Inhibition

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the literature for the characterization of GSK-2250665A. These protocols are based on the descriptions in Alder et al. (2013) and general laboratory practices for such assays.

Itk Kinase Inhibition Assay (Biochemical)

This protocol describes a typical in vitro kinase assay to determine the biochemical potency of an inhibitor.

Objective: To determine the pKi of GSK-2250665A against the Itk enzyme.

Materials:

• Recombinant human Itk enzyme

• Fluorescently labeled peptide substrate

• ATP (Adenosine triphosphate)

• GSK-2250665A (serially diluted)

• Assay buffer (e.g., Tris-HCl, MgCl2, DTT)

• 384-well assay plates

• Plate reader capable of detecting fluorescence

Procedure:

• Compound Preparation: Prepare a serial dilution of GSK-2250665A in DMSO, and then dilute further in assay buffer to the desired final concentrations.

• Enzyme and Substrate Preparation: Prepare a solution of the Itk enzyme and the fluorescently labeled peptide substrate in the assay buffer.

• Assay Reaction:

  • Add the diluted GSK-2250665A or vehicle control (DMSO) to the wells of the assay plate.

  • Add the Itk enzyme and substrate mixture to each well.

  • Incubate the plate for a defined period (e.g., 15-30 minutes) at room temperature to allow for inhibitor binding.

  • Initiate the kinase reaction by adding ATP to each well.

  • Incubate the plate for a specific duration (e.g., 60-120 minutes) at a controlled temperature (e.g., 30°C).

• Detection: Stop the reaction and measure the fluorescence of the phosphorylated substrate using a plate reader.

• Data Analysis: The percentage of inhibition is calculated for each concentration of GSK-2250665A relative to the controls. The pKi is then determined by fitting the data to a suitable dose-response curve.

IFNγ Production Assay in PBMCs (Cellular)

This protocol outlines a cell-based functional assay to measure the effect of an inhibitor on cytokine production in primary human cells.

Objective: To determine the pIC50 of GSK-2250665A for the inhibition of IFNγ production in human peripheral blood mononuclear cells (PBMCs).

Materials:

• Cryopreserved or freshly isolated human PBMCs

• RPMI-1640 cell culture medium supplemented with fetal bovine serum (FBS) and antibiotics

• GSK-2250665A (serially diluted)

• Stimulants (e.g., anti-CD3 and anti-CD28 antibodies, or phytohemagglutinin (PHA))

• Human IFNγ ELISA kit

• 96-well cell culture plates

• CO2 incubator (37°C, 5% CO2)

• ELISA plate reader

Procedure:

• Cell Preparation: Thaw and wash the PBMCs, and resuspend them in complete RPMI-1640 medium at a specific cell density.

• Compound Treatment: Add the serially diluted GSK-2250665A or vehicle control to the wells of the cell culture plate.

• Cell Stimulation:

  • Add the PBMCs to the wells containing the compound.

  • Add the stimulants (e.g., anti-CD3/anti-CD28) to the wells to activate the T-cells and induce IFNγ production.

  • Incubate the plate in a CO2 incubator for a specified period (e.g., 48-72 hours).

• Supernatant Collection: After incubation, centrifuge the plate and carefully collect the cell culture supernatant from each well.

• IFNγ Quantification: Measure the concentration of IFNγ in the supernatants using a human IFNγ ELISA kit according to the manufacturer's instructions.

• Data Analysis: Calculate the percentage of inhibition of IFNγ production for each concentration of GSK-2250665A. The pIC50 is then determined by fitting the data to a dose-response curve.

Experimental Workflow Visualization

The following diagram illustrates the general workflow for the in vitro and cellular assays described above.

References

• 1. Identification of a Novel and Selective Series of Itk Inhibitors via a Template-Hopping Strategy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. GSK-2250665A | Itk inhibitor | CAS# 1246030-96-5 | InvivoChem [invivochem.com]

In-Depth Technical Guide: Pharmacodynamics of GSK-2250665A in Cellular Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

GSK-2250665A is a potent and selective inhibitor of Interleukin-2 inducible T-cell kinase (Itk), a critical enzyme in the T-cell receptor (TCR) signaling pathway. As a member of the Tec family of non-receptor tyrosine kinases, Itk plays a pivotal role in T-cell activation, differentiation, and cytokine production. Dysregulation of Itk activity has been implicated in various autoimmune and inflammatory diseases, making it an attractive therapeutic target. This technical guide provides a comprehensive overview of the pharmacodynamics of GSK-2250665A in cellular models, presenting key quantitative data, detailed experimental protocols, and visualizations of the relevant biological pathways.

Core Pharmacodynamic Profile

GSK-2250665A is characterized by its high affinity for Itk and its functional inhibitory effects in cellular systems. The primary mechanism of action is the competitive inhibition of ATP binding to the Itk kinase domain, thereby preventing the phosphorylation of its downstream substrates and attenuating T-cell activation.

Quantitative Data Summary

The following tables summarize the key pharmacodynamic parameters of GSK-2250665A derived from in vitro enzymatic and cellular assays.

Parameter	Value	Assay Type	Reference
pKi	9.2	Enzymatic Assay	[1][2][3]
Cellular Activity
pIC50 (IFNγ production)	7.3	Human Peripheral Blood Mononuclear Cells (PBMCs)	[2][3]
Kinase Selectivity
pIC50 (Aurora B kinase)	6.4	Enzymatic Assay	[1]
pIC50 (Btk)	6.5	Enzymatic Assay	[1]

Signaling Pathway and Mechanism of Action

Upon T-cell receptor (TCR) engagement with an antigen-presenting cell, a signaling cascade is initiated, leading to T-cell activation. Itk is a key component of this pathway. GSK-2250665A, by inhibiting Itk, effectively blocks downstream signaling events.

TCR Signaling Pathway and Inhibition by GSK-2250665A.

Experimental Protocols

Detailed methodologies for the key assays used to characterize the pharmacodynamics of GSK-2250665A are provided below.

Itk Enzymatic Assay (pKi Determination)

This protocol outlines a typical biochemical assay to determine the inhibitor constant (Ki) of GSK-2250665A against the Itk enzyme.

Workflow for Itk Enzymatic Assay.

Methodology:

• Reagents:

  • Recombinant human Itk enzyme

  • Kinase assay buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA, 50 µM DTT, 2 mM MnCl₂)

  • Peptide substrate (e.g., Poly(Glu, Tyr) 4:1)

  • ATP

  • GSK-2250665A dissolved in DMSO

  • Detection reagent (e.g., ADP-Glo™ Kinase Assay kit)

• Procedure:

  • A serial dilution of GSK-2250665A is prepared in the assay buffer.

  • The Itk enzyme is added to the wells of a microplate.

  • The diluted GSK-2250665A is then added to the wells, and the plate is incubated to allow for inhibitor binding to the enzyme.

  • The kinase reaction is initiated by the addition of a mixture of the peptide substrate and ATP.

  • The reaction is allowed to proceed for a defined period at a controlled temperature (e.g., 30°C).

  • The reaction is stopped, and the amount of product formed (or remaining ATP) is quantified using a suitable detection reagent.

  • The resulting data is plotted as a dose-response curve to determine the IC50, which is then used to calculate the Ki value.

Inhibition of IFNγ Production in Human PBMCs

This cellular assay measures the functional consequence of Itk inhibition by GSK-2250665A on cytokine production in a physiologically relevant primary cell model.

Methodology:

• Cell Preparation:

  • Peripheral blood mononuclear cells (PBMCs) are isolated from healthy human donors using standard density gradient centrifugation (e.g., with Ficoll-Paque).

  • Cells are washed and resuspended in complete culture medium (e.g., RPMI-1640 supplemented with 10% fetal bovine serum, penicillin, and streptomycin).

• Cell Stimulation and Treatment:

  • PBMCs are plated in a 96-well plate.

  • A serial dilution of GSK-2250665A is prepared and added to the cells.

  • Cells are stimulated to produce IFNγ using a T-cell activator, such as anti-CD3/anti-CD28 antibodies or a combination of phorbol (B1677699) 12-myristate 13-acetate (PMA) and ionomycin.

  • The cells are incubated for a period sufficient to allow for cytokine production (e.g., 24-72 hours) at 37°C in a humidified CO₂ incubator.

• Measurement of IFNγ:

  • After incubation, the cell culture supernatant is collected.

  • The concentration of IFNγ in the supernatant is measured using a validated immunoassay, such as an Enzyme-Linked Immunosorbent Assay (ELISA) or a bead-based multiplex assay.

• Data Analysis:

  • The IFNγ concentrations are plotted against the corresponding concentrations of GSK-2250665A.

  • A dose-response curve is fitted to the data to determine the pIC50 value, representing the negative logarithm of the molar concentration of the inhibitor that causes 50% inhibition of IFNγ production.

Conclusion

GSK-2250665A is a highly potent and selective inhibitor of Itk that demonstrates significant functional activity in cellular models of T-cell activation. Its ability to suppress IFNγ production in primary human PBMCs underscores its potential as a therapeutic agent for T-cell-mediated inflammatory and autoimmune diseases. The data and protocols presented in this guide provide a solid foundation for further research and development of GSK-2250665A and other Itk inhibitors. Further studies are warranted to explore its effects on a broader range of T-cell functions and in various disease-relevant cellular models.

References

• 1. abmole.com [abmole.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. GSK-2250665A | Itk inhibitor | CAS# 1246030-96-5 | InvivoChem [invivochem.com]

Protocols & Analytical Methods

Application Notes and Protocols for GSK-2250665A in T-Cell Proliferation Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

GSK-2250665A is a potent and selective inhibitor of Diacylglycerol Kinase α (DGKα), a critical negative regulator of T-cell receptor (TCR) signaling. By inhibiting DGKα, GSK-2250665A enhances T-cell activation, proliferation, and effector functions, making it a valuable tool for immunology research and a potential candidate for cancer immunotherapy. These application notes provide detailed protocols for utilizing GSK-2250665A in T-cell proliferation assays to assess its impact on T-cell function.

Mechanism of Action: In T-cells, TCR engagement triggers the production of the second messenger diacylglycerol (DAG). DGKα phosphorylates DAG to phosphatidic acid (PA), thereby terminating DAG-mediated signaling. Inhibition of DGKα by GSK-2250665A leads to sustained high levels of DAG, which in turn potentiates downstream signaling pathways, including Ras/ERK and PKC/NF-κB.[1][2] This enhancement of TCR signaling results in increased production of key cytokines such as Interleukin-2 (IL-2) and Interferon-gamma (IFN-γ), leading to robust T-cell proliferation and enhanced cytotoxic activity.

Data Presentation

The following table summarizes the expected quantitative outcomes of GSK-2250665A and other DGKα inhibitors on T-cell function, providing a baseline for experimental design and data interpretation.

Parameter	Inhibitor	Cell Type	Assay	Key Findings
Cytokine Production	DGKα Inhibitor (unspecified)	Human Peripheral Blood Mononuclear Cells (PBMCs)	IL-2 Induction Assay	EC50 for IL-2 induction of ~872 nM to 1371 nM, with a 13- to 15-fold increase in IL-2 production.
T-Cell Proliferation	DGKα/ζ Inhibitor (INCB177054)	Pan T-cells	Proliferation Assay	Dose-dependent increase in T-cell proliferation.
Cytokine Production	DGKα/ζ Inhibitor (INCB177054)	Mouse T-cells	IL-2 Release Assay	Enhanced IL-2 production in response to both high and low affinity peptides.
T-Cell Activation	DGKα Inhibition	Human Jurkat T-cells, Primary Human T-cells	Western Blot, Luciferase Reporter Assays	Enhanced activation of AP-1 and NF-κB signaling pathways.[1]

Experimental Protocols

Two primary methods for assessing T-cell proliferation are detailed below: the CFSE dilution assay for tracking cell division by flow cytometry and the CellTiter-Glo® assay for measuring overall cell viability as an indicator of proliferation.

Protocol 1: T-Cell Proliferation Assessment using CFSE Dilution Assay

This protocol allows for the visualization of successive generations of proliferating T-cells.

Materials:

• Peripheral Blood Mononuclear Cells (PBMCs) or isolated T-cells

• GSK-2250665A (solubilized in DMSO)

• RPMI-1640 medium supplemented with 10% Fetal Bovine Serum (FBS), 2 mM L-glutamine, 100 U/mL penicillin, and 100 µg/mL streptomycin (B1217042) (Complete RPMI)

• Carboxyfluorescein succinimidyl ester (CFSE)

• Anti-CD3 and Anti-CD28 antibodies (for T-cell stimulation)

• Phosphate Buffered Saline (PBS)

• FACS tubes

• Flow cytometer

Procedure:

• Cell Preparation and CFSE Staining:

  • Isolate PBMCs or T-cells from whole blood using Ficoll-Paque density gradient centrifugation.

  • Wash the cells twice with PBS.

  • Resuspend cells at a concentration of 1-10 x 10^6 cells/mL in pre-warmed PBS.

  • Add CFSE to a final concentration of 1-5 µM and incubate for 10 minutes at 37°C, protected from light.[3]

  • Quench the staining reaction by adding 5 volumes of ice-cold Complete RPMI and incubate on ice for 5 minutes.

  • Wash the cells three times with Complete RPMI to remove excess CFSE.

• Cell Culture and Stimulation:

  • Resuspend the CFSE-labeled cells in Complete RPMI at a concentration of 1 x 10^6 cells/mL.

  • Plate 100 µL of the cell suspension into a 96-well round-bottom plate.

  • Prepare a serial dilution of GSK-2250665A in Complete RPMI. A suggested starting concentration range is 10 nM to 10 µM. Add the desired concentration of GSK-2250665A to the wells. Include a DMSO vehicle control.

  • Pre-coat a separate 96-well plate with anti-CD3 antibody (1-10 µg/mL in PBS) overnight at 4°C. Wash the wells with PBS before adding cells.

  • Alternatively, add soluble anti-CD3 (1 µg/mL) and anti-CD28 (1 µg/mL) antibodies directly to the cell culture.

  • Incubate the plate at 37°C in a humidified 5% CO2 incubator for 3-5 days.

• Flow Cytometry Analysis:

  • After the incubation period, harvest the cells and transfer them to FACS tubes.

  • Wash the cells with PBS containing 2% FBS.

  • Cells can be stained with fluorescently-conjugated antibodies against surface markers (e.g., CD4, CD8) to analyze specific T-cell subsets.

  • Acquire the samples on a flow cytometer. CFSE fluorescence is typically detected in the FITC channel.

  • Analyze the data using appropriate software to visualize the dilution of CFSE, where each peak of reduced fluorescence intensity represents a successive cell division.

Protocol 2: T-Cell Proliferation Assessment using CellTiter-Glo® Luminescent Cell Viability Assay

This high-throughput method quantifies ATP as an indicator of metabolically active, viable cells.[4]

Materials:

• PBMCs or isolated T-cells

• GSK-2250665A (solubilized in DMSO)

• Complete RPMI medium

• Anti-CD3 and Anti-CD28 antibodies

• CellTiter-Glo® Luminescent Cell Viability Assay Kit (Promega)

• Opaque-walled 96-well plates

• Luminometer

Procedure:

• Cell Culture and Treatment:

  • Isolate and prepare T-cells as described in Protocol 1, step 1 (without CFSE staining).

  • Seed 50 µL of cells at a density of 1 x 10^6 cells/mL in an opaque-walled 96-well plate.[5]

  • Add 25 µL of GSK-2250665A at various concentrations (e.g., 10 nM to 10 µM) or DMSO vehicle control.

  • Add 25 µL of stimulation antibodies (anti-CD3 and anti-CD28, each at a final concentration of 1 µg/mL).

  • Include unstimulated control wells.

  • Incubate the plate at 37°C in a humidified 5% CO2 incubator for 72 hours.[6]

• CellTiter-Glo® Assay:

  • Equilibrate the plate and the CellTiter-Glo® reagent to room temperature for approximately 30 minutes.[5]

  • Add a volume of CellTiter-Glo® Reagent equal to the volume of cell culture medium in each well (e.g., 100 µL of reagent to 100 µL of medium).[7]

  • Mix the contents for 2 minutes on an orbital shaker to induce cell lysis.[5]

  • Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal.[5]

  • Measure the luminescence using a plate reader. The luminescent signal is directly proportional to the number of viable cells.

Mandatory Visualization

Caption: Experimental workflow for T-cell proliferation assays.

Caption: DGKα signaling pathway in T-cell activation.

References

• 1. scispace.com [scispace.com]
• 2. Diacylglycerol Kinases (DGKs): Novel Targets for Improving T Cell Activity in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. agilent.com [agilent.com]
• 4. CellTiter-Glo® Luminescent Cell Viability Assay [worldwide.promega.com]
• 5. OUH - Protocols [ous-research.no]
• 6. reactionbiology.com [reactionbiology.com]
• 7. promega.com [promega.com]

Application Notes and Protocols: The Use of GSK-2250665A (GSK2256098) in Jurkat Cell Line Experiments

For Researchers, Scientists, and Drug Development Professionals

Introduction

GSK-2250665A (also known as GSK2256098) is a potent, selective, and reversible ATP-competitive inhibitor of Focal Adhesion Kinase (FAK).[1] FAK is a non-receptor tyrosine kinase that plays a crucial role in cell adhesion, migration, proliferation, and survival.[2][3] Its overexpression and constitutive activation are implicated in the progression of various cancers, making it a key target for therapeutic intervention.[2][3] GSK-2250665A specifically targets the autophosphorylation site of FAK at tyrosine 397 (Y397), thereby inhibiting its kinase activity and downstream signaling pathways, such as the PI3K/Akt and ERK pathways.

The Jurkat cell line, an immortalized line of human T lymphocytes, is a widely used model in immunology and cancer research to study T-cell signaling and activation. While direct studies of GSK-2250665A in Jurkat cells are not extensively documented in publicly available literature, its mechanism of action as a FAK inhibitor suggests potential applications in studying the role of FAK in T-cell adhesion, migration, and signaling.

These application notes provide a summary of the known quantitative data for GSK-2250665A in various cancer cell lines and offer adapted protocols for its use in experiments with the Jurkat cell line.

Data Presentation

Quantitative Data for GSK-2250665A (GSK2256098)

The following table summarizes the half-maximal inhibitory concentration (IC50) values of GSK-2250665A for the inhibition of FAK phosphorylation at Y397 in different human cancer cell lines. This data is provided to offer a reference for determining appropriate concentration ranges for experiments in Jurkat cells, though optimal concentrations should be determined empirically.

Cell Line	Cancer Type	IC50 (nM) for p-FAK (Y397) Inhibition	Reference
OVCAR8	Ovary	15
U87MG	Brain	8.5
A549	Lung	12
PANC-1	Pancreatic	Low sensitivity (>20% inhibition at 10 µM)
L3.6P1	Pancreatic	High sensitivity (>90% inhibition at 10 µM)

Note: The growth inhibition IC50 values for L3.6P1 and PANC-1 cells were reported to be 25 µM and 29 µM, respectively.

Signaling Pathway

The diagram below illustrates the signaling pathway inhibited by GSK-2250665A. FAK is activated upon integrin engagement with the extracellular matrix (ECM), leading to its autophosphorylation at Y397. This creates a binding site for Src family kinases, which in turn phosphorylate other residues on FAK, leading to the activation of downstream pathways like PI3K/Akt and Ras/MEK/ERK that promote cell survival, proliferation, and migration. GSK-2250665A blocks the initial autophosphorylation step, thereby inhibiting the entire downstream cascade.

Caption: FAK signaling cascade and the inhibitory action of GSK-2250665A.

Experimental Protocols

Disclaimer: The following protocols are adapted for the Jurkat cell line based on general laboratory procedures for this cell type and the known mechanism of action of GSK-2250665A from studies in other cancer cell lines. Optimal conditions, including inhibitor concentrations and incubation times, should be empirically determined for your specific experimental setup.

Jurkat Cell Culture

• Medium: RPMI-1640 supplemented with 10% Fetal Bovine Serum (FBS), 2 mM L-glutamine, 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Culture Conditions: Maintain cells in suspension culture at 37°C in a humidified atmosphere with 5% CO2.

• Cell Density: Keep the cell density between 1 x 10^5 and 1 x 10^6 cells/mL. Split the culture every 2-3 days to maintain logarithmic growth.

• Viability Check: Before each experiment, assess cell viability using Trypan Blue exclusion. Viability should be >95%.

Protocol 1: Cell Viability/Cytotoxicity Assay (MTT or CellTiter-Glo®)

This assay determines the effect of GSK-2250665A on the viability and proliferation of Jurkat cells.

Workflow Diagram:

Caption: Workflow for the cell viability/cytotoxicity assay.

Materials:

• Jurkat cells

• Complete RPMI-1640 medium

• GSK-2250665A (dissolved in DMSO)

• 96-well flat-bottom plates

• MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or CellTiter-Glo® Luminescent Cell Viability Assay kit

• DMSO (for MTT assay)

• Plate reader (for absorbance at 570 nm or luminescence)

Procedure:

• Cell Seeding: Seed Jurkat cells at a density of 1 x 10^4 cells/well in 100 µL of complete medium in a 96-well plate.

• Inhibitor Preparation: Prepare a 2x concentrated serial dilution of GSK-2250665A in complete medium. A suggested starting range is 0.1 nM to 100 µM. Include a vehicle control (DMSO) at the same final concentration as the highest inhibitor dose.

• Treatment: Add 100 µL of the 2x inhibitor dilutions to the respective wells. The final volume in each well will be 200 µL.

• Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C in a 5% CO2 incubator.

• Viability Measurement:

  • For MTT Assay:

    • Add 20 µL of 5 mg/mL MTT solution to each well and incubate for 4 hours.

    • Centrifuge the plate, carefully remove the supernatant, and add 150 µL of DMSO to dissolve the formazan (B1609692) crystals.

    • Measure the absorbance at 570 nm.

  • For CellTiter-Glo® Assay:

    • Follow the manufacturer's protocol. Typically, this involves adding the reagent to the wells, mixing, and measuring luminescence.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control wells and determine the IC50 value (the concentration of inhibitor that causes 50% inhibition of cell growth).

Protocol 2: Western Blotting for Phospho-FAK (Y397)

This protocol is used to directly assess the inhibitory effect of GSK-2250665A on its target, FAK, by measuring the level of autophosphorylation at Y397.

Workflow Diagram:

Caption: Workflow for Western blotting of phospho-FAK.

Materials:

• Jurkat cells

• GSK-2250665A

• RIPA lysis buffer supplemented with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• PVDF membrane

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies: anti-phospho-FAK (Y397), anti-total FAK, and a loading control (e.g., anti-GAPDH or anti-β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

Procedure:

• Cell Treatment: Seed Jurkat cells in a 6-well plate at a density of 1 x 10^6 cells/mL. Treat the cells with various concentrations of GSK-2250665A (e.g., 1 nM to 10 µM) and a vehicle control for a predetermined time (e.g., 1-4 hours).

• Cell Lysis: Harvest the cells by centrifugation, wash with ice-cold PBS, and lyse the cell pellet with RIPA buffer.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Transfer: Load equal amounts of protein (e.g., 20-30 µg) onto an SDS-PAGE gel. After electrophoresis, transfer the proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody against p-FAK (Y397) overnight at 4°C.

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the signal using a chemiluminescent substrate and an imaging system.

• Stripping and Re-probing: The membrane can be stripped and re-probed for total FAK and the loading control to normalize the p-FAK signal.

• Data Analysis: Quantify the band intensities using image analysis software. Determine the ratio of p-FAK to total FAK and normalize to the loading control.

Conclusion

GSK-2250665A is a valuable tool for investigating the role of FAK in cellular processes. While specific data on its use in Jurkat cells is limited, the provided information and adapted protocols offer a solid foundation for researchers to design and execute experiments to explore the function of FAK in T-cell biology. It is recommended to perform dose-response and time-course experiments to optimize the conditions for the Jurkat cell line.

References

• 1. selleckchem.com [selleckchem.com]
• 2. Facebook [cancer.gov]
• 3. Drug Discovery Targeting Focal Adhesion Kinase (FAK) as a Promising Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: GSK-2250665A IFNγ ELISA Assay

For Researchers, Scientists, and Drug Development Professionals

Introduction

GSK-2250665A is a potent and selective inhibitor of Interleukin-2-inducible T-cell kinase (Itk), a critical enzyme in the T-cell receptor signaling pathway.[1][2][3] By inhibiting Itk, GSK-2250665A effectively suppresses the production of pro-inflammatory cytokines, including Interferon-gamma (IFNγ), from T-cells and peripheral blood mononuclear cells (PBMCs).[1][2][3] This application note provides a detailed protocol for a sandwich Enzyme-Linked Immunosorbent Assay (ELISA) to quantify the inhibitory effect of GSK-2250665A on IFNγ production in stimulated human PBMCs.

Principle of the Assay

This assay employs a quantitative sandwich ELISA technique. A capture antibody specific for human IFNγ is pre-coated onto a 96-well microplate. Standards, controls, and samples (cell culture supernatants) are pipetted into the wells, and any IFNγ present is bound by the immobilized antibody. After washing away any unbound substances, a biotin-conjugated antibody specific for human IFNγ is added to the wells. Following a wash to remove unbound biotin-conjugated antibody, a streptavidin-horseradish peroxidase (HRP) conjugate is added. After another wash, a substrate solution is added to the wells, and color develops in proportion to the amount of IFNγ bound in the initial step. The color development is stopped, and the intensity of the color is measured. By comparing the optical density of the samples to a standard curve, the concentration of IFNγ can be determined.

Data Presentation

Table 1: GSK-2250665A Inhibitory Activity

Compound	Target	pKi (nM)	pIC50 (IFNγ production in PBMCs)	Selectivity Profile
GSK-2250665A	Itk	9.2	7.3	Selective over Aurora B kinase (pIC50 = 6.4) and Btk (pIC50 = 6.5)

Data synthesized from publicly available information.[1][2][3]

Table 2: Typical IFNγ ELISA Standard Curve

IFNγ Concentration (pg/mL)	Optical Density (450 nm)
1000	2.150
500	1.450
250	0.850
125	0.480
62.5	0.270
31.25	0.160
0	0.050

This is example data and a standard curve should be generated for each assay.

Signaling Pathway

Caption: IFNγ signaling pathway illustrating the canonical JAK-STAT cascade.

Experimental Protocols

Materials Required

• Human IFNγ ELISA Kit (containing capture antibody, detection antibody, standard, streptavidin-HRP, and substrate)

• GSK-2250665A

• Human Peripheral Blood Mononuclear Cells (PBMCs)

• RPMI-1640 cell culture medium

• Fetal Bovine Serum (FBS)

• Phytohemagglutinin (PHA) or anti-CD3/CD28 beads

• Dimethyl sulfoxide (B87167) (DMSO)

• Phosphate Buffered Saline (PBS)

• Wash Buffer (0.05% Tween-20 in PBS)

• Stop Solution (e.g., 1 M H₂SO₄)

• 96-well ELISA plates

• CO₂ incubator

• Microplate reader capable of measuring absorbance at 450 nm

Experimental Workflow

References

• 1. Comprehensive network map of interferon gamma signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Interferon gamma - Wikipedia [en.wikipedia.org]
• 3. m.youtube.com [m.youtube.com]

Application Notes and Protocols for GSK-2250665A in In Vitro Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the use of GSK-2250665A, a potent and selective inhibitor of Interleukin-2 inducible T-cell kinase (Itk), in various in vitro research applications.

Introduction

GSK-2250665A is a small molecule inhibitor targeting Itk, a member of the Tec family of non-receptor tyrosine kinases.[1][2] Itk is a crucial component of the T-cell receptor (TCR) signaling pathway and plays a significant role in T-cell activation, proliferation, and cytokine production.[1][2] By inhibiting Itk, GSK-2250665A serves as a valuable tool for studying T-cell-mediated immune responses and for investigating the therapeutic potential of Itk inhibition in various disease models.

Mechanism of Action

GSK-2250665A acts as a selective antagonist of Itk. Upon T-cell receptor (TCR) stimulation, a signaling cascade is initiated, leading to the activation of Itk. Activated Itk then phosphorylates downstream targets, most notably Phospholipase C-gamma 1 (PLCγ1). This phosphorylation event triggers the generation of second messengers, inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG), which in turn lead to an increase in intracellular calcium levels and the activation of Protein Kinase C (PKC). These events are critical for the activation of transcription factors such as NFAT (Nuclear Factor of Activated T-cells) and NF-κB, which drive the expression of genes involved in T-cell activation and cytokine production, including Interferon-gamma (IFNγ). GSK-2250665A, by inhibiting Itk, effectively blocks this cascade, leading to a reduction in T-cell activation and cytokine release.

Figure 1: Simplified Itk Signaling Pathway and the inhibitory action of GSK-2250665A.

Quantitative Data Summary

The following tables summarize the key in vitro activities of GSK-2250665A.

Table 1: Biochemical Activity

Target	Parameter	Value	Reference
Itk	pKi	9.2	[1][2]

Table 2: Cellular Activity

Assay	Cell Type	Parameter	Value	Reference
IFNγ Production	Human PBMCs	pIC50	7.3	[1]

Table 3: Kinase Selectivity

Kinase	Parameter	Value	Reference
Aurora B	pIC50	6.4	[2]
Btk	pIC50	6.5	[2]

Experimental Protocols

Preparation of GSK-2250665A Stock Solution

For in vitro studies, GSK-2250665A can be dissolved in dimethyl sulfoxide (B87167) (DMSO) to prepare a stock solution.

Protocol:

• Weigh the desired amount of GSK-2250665A powder.

• Add an appropriate volume of DMSO to achieve the desired stock concentration (e.g., 10 mM).

• Vortex or sonicate briefly to ensure complete dissolution.

• Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.

Inhibition of IFNγ Production in Human Peripheral Blood Mononuclear Cells (PBMCs)

This protocol describes a method to assess the inhibitory effect of GSK-2250665A on T-cell activation by measuring the reduction in IFNγ production from stimulated human PBMCs.

Materials:

• Human PBMCs, freshly isolated or cryopreserved

• RPMI 1640 medium supplemented with 10% fetal bovine serum (FBS), 2 mM L-glutamine, 100 U/mL penicillin, and 100 µg/mL streptomycin

• Anti-CD3 antibody (for plate coating)

• Soluble anti-CD28 antibody

• GSK-2250665A stock solution (in DMSO)

• 96-well flat-bottom cell culture plates

• Human IFNγ ELISA kit

• Plate reader

Protocol Workflow:

Figure 2: Workflow for the IFNγ inhibition assay in PBMCs.

Detailed Steps:

• Plate Coating: Coat the wells of a 96-well plate with anti-CD3 antibody (e.g., 1-5 µg/mL in sterile PBS) overnight at 4°C. Before use, wash the wells twice with sterile PBS.

• Cell Plating: Seed PBMCs at a density of 1-2 x 10^5 cells per well in 100 µL of complete RPMI medium.

• Compound Addition: Prepare serial dilutions of GSK-2250665A in complete RPMI medium. Add the desired final concentrations of the inhibitor to the wells. Include a DMSO vehicle control.

• Stimulation: Add soluble anti-CD28 antibody to each well at a final concentration of 1-2 µg/mL to co-stimulate the T-cells.

• Incubation: Incubate the plate for 48-72 hours at 37°C in a humidified 5% CO2 incubator.

• Supernatant Collection: After incubation, centrifuge the plate at a low speed (e.g., 300 x g for 5 minutes) and carefully collect the supernatant.

• IFNγ Measurement: Quantify the amount of IFNγ in the supernatant using a commercial human IFNγ ELISA kit, following the manufacturer's instructions.

• Data Analysis: Plot the IFNγ concentration against the logarithm of the GSK-2250665A concentration and fit the data to a four-parameter logistic equation to determine the IC50 value. The pIC50 is the negative logarithm of the IC50.

Jurkat Cell-Based NFAT Reporter Assay

This assay measures the activation of the NFAT transcription factor, a downstream effector of Itk signaling, in the Jurkat T-cell line.

Materials:

• Jurkat cells stably expressing an NFAT-driven reporter gene (e.g., luciferase or GFP)

• RPMI 1640 medium with supplements

• Stimulating agents (e.g., anti-CD3/anti-CD28 antibodies, or PMA and ionomycin)

• GSK-2250665A stock solution

• 96-well white, clear-bottom cell culture plates (for luciferase assay)

• Luciferase assay reagent

• Luminometer or flow cytometer

Protocol:

• Cell Seeding: Seed the Jurkat-NFAT reporter cells into a 96-well plate at a density of 5 x 10^4 to 1 x 10^5 cells per well.

• Inhibitor Treatment: Add varying concentrations of GSK-2250665A to the wells. Include a DMSO vehicle control. Pre-incubate for 30-60 minutes at 37°C.

• Cell Stimulation: Add the stimulating agents to the wells. For TCR-mediated activation, use plate-bound anti-CD3 and soluble anti-CD28 antibodies. Alternatively, for a more direct downstream activation, use PMA (e.g., 50 ng/mL) and ionomycin (B1663694) (e.g., 1 µM).

• Incubation: Incubate the plate for 6-24 hours at 37°C.

• Signal Detection:

  • Luciferase Reporter: Add the luciferase substrate and measure the luminescence using a plate reader.

  • GFP Reporter: Analyze the GFP expression by flow cytometry.

• Data Analysis: Normalize the reporter signal to the vehicle control and calculate the IC50 for the inhibition of NFAT activation.

Disclaimer

The protocols and data presented in these application notes are for research use only and should be used as a guide. Optimal experimental conditions may vary and should be determined by the end-user.

References

• 1. GSK-2250665A | Itk inhibitor | CAS# 1246030-96-5 | InvivoChem [invivochem.com]
• 2. GSK 2250665A | ITK | Tocris Bioscience [tocris.com]

Preparation of GSK-2250665A Stock Solutions in DMSO: An Application Note and Protocol

For research, scientific, and drug development professionals, this document provides detailed guidance on the preparation, handling, and storage of stock solutions of the Itk inhibitor, GSK-2250665A, in dimethyl sulfoxide (B87167) (DMSO).

GSK-2250665A is a potent and selective inhibitor of Interleukin-2-inducible T-cell kinase (Itk), a critical enzyme in T-cell signaling pathways.[1][2] Accurate and consistent preparation of stock solutions is paramount for reliable experimental outcomes in downstream applications such as cellular assays and in vivo studies. This protocol outlines the standardized procedure for solubilizing and storing GSK-2250665A in DMSO to ensure solution integrity and reproducibility.

Quantitative Data Summary

For ease of reference, the key physicochemical properties and recommended concentrations for GSK-2250665A are summarized in the table below.

Parameter	Value	Source
Molecular Weight	459.61 g/mol	[1]
Solubility in DMSO	Up to 100 mM
Appearance	White to off-white solid
CAS Number	1246030-96-5

Experimental Protocol

This protocol describes the steps to prepare a 10 mM stock solution of GSK-2250665A in DMSO. This concentration is a common starting point for creating working solutions for various experimental needs.

Materials:

• GSK-2250665A powder

• Anhydrous or molecular sieves-treated Dimethyl Sulfoxide (DMSO)

• Microcentrifuge tubes or amber glass vials

• Calibrated analytical balance

• Vortex mixer

• Pipettes and sterile, nuclease-free tips

Procedure:

• Pre-weighing Preparation: Before opening, bring the vial of GSK-2250665A powder to room temperature to prevent condensation of moisture.

• Weighing the Compound: Tare the analytical balance with a clean microcentrifuge tube or vial. Carefully weigh the desired amount of GSK-2250665A powder. For example, to prepare 1 mL of a 10 mM stock solution, weigh 4.596 mg of the compound.

• Calculating the Required Volume of DMSO: Use the following formula to calculate the volume of DMSO needed to achieve the desired stock concentration:

  Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) x Concentration (mol/L))

  Example for 10 mM stock from 4.596 mg: Volume (L) = 0.004596 g / (459.61 g/mol x 0.010 mol/L) = 0.001 L = 1 mL

• Solubilization: Add the calculated volume of DMSO to the vial containing the GSK-2250665A powder.

• Mixing: Cap the vial securely and vortex thoroughly until the compound is completely dissolved. Gentle warming in a water bath (not exceeding 37°C) can be used to aid dissolution if necessary. Visually inspect the solution to ensure no particulates are present.

• Aliquoting and Storage: For long-term storage and to minimize freeze-thaw cycles, it is recommended to aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.

Storage Recommendations:

• Powder: Store the solid compound at +4°C for short-term storage or -20°C for long-term storage.

• Stock Solution in DMSO: Store the aliquoted stock solution at -80°C for up to 6 months or at -20°C for up to 1 month.

Diagrams

Workflow for Preparing GSK-2250665A Stock Solution

References

• 1. rndsystems.com [rndsystems.com]
• 2. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for Western Blot Analysis of Downstream Signaling Following FAK Inhibition with GSK2256098

Note on the Compound of Interest: The initial request specified GSK-2250665A. Our literature review indicates that GSK-2250665A is a selective inhibitor of Inducible T-cell Kinase (Itk). However, the context of analyzing downstream signaling pathways such as PI3K/Akt and MAPK by Western blot is more commonly associated with inhibitors of Focal Adhesion Kinase (FAK). A well-characterized FAK inhibitor from GSK is GSK2256098 . This document will, therefore, focus on the application and protocols for GSK2256098 as a representative FAK inhibitor, which is likely to be of greater relevance to researchers interested in this signaling cascade.

Introduction

Focal Adhesion Kinase (FAK) is a non-receptor tyrosine kinase that plays a pivotal role in signal transduction downstream of integrins and growth factor receptors. It is a key regulator of cell adhesion, migration, proliferation, and survival.[1] The activation of FAK is initiated by autophosphorylation at tyrosine 397 (Y397), creating a binding site for Src family kinases and initiating downstream signaling cascades, most notably the PI3K/Akt and ERK/MAPK pathways.[2] Dysregulation of FAK activity is implicated in the progression of various cancers, making it a compelling therapeutic target.[3][4]

GSK2256098 is a potent and selective, ATP-competitive inhibitor of FAK kinase activity. It specifically targets the autophosphorylation of FAK at Y397, thereby blocking the recruitment of Src and the subsequent activation of downstream pro-survival pathways. These application notes provide a detailed protocol for utilizing Western blotting to investigate the effects of GSK2256098 on the FAK signaling pathway in cancer cell lines.

Data Presentation

The following tables summarize the quantitative effects of GSK2256098 on FAK signaling and cell viability, as reported in the literature.

Table 1: Inhibition of FAK Y397 Phosphorylation by GSK2256098 in Cancer Cell Lines

Cell Line	Cancer Type	GSK2256098 Concentration	% Inhibition of p-FAK (Y397)	Reference
L3.6P1	Pancreatic Ductal Adenocarcinoma	0.1 - 10 µM	> 90%
PANC-1	Pancreatic Ductal Adenocarcinoma	0.1 - 10 µM	< 20%
OVCAR8	Ovary	IC50 = 15 nM	50%
U87MG	Brain (Glioblastoma)	IC50 = 8.5 nM	50%
A549	Lung	IC50 = 12 nM	50%

Table 2: Effect of GSK2256098 on Downstream Signaling Molecules in L3.6P1 Cells

Target Protein	Phosphorylation Site	GSK2256098 Concentration (1 hr)	Outcome	Reference
Akt	Serine 473	0.1 - 10 µM	Decreased Phosphorylation
ERK	Threonine 202/Tyrosine 204	0.1 - 10 µM	Decreased Phosphorylation

Experimental Protocols

This section provides a detailed methodology for a Western blot experiment to assess the impact of GSK2256098 on FAK and its downstream signaling.

1. Cell Culture and Treatment

• Cell Lines: Pancreatic ductal adenocarcinoma cell lines (e.g., L3.6P1, PANC-1) or other cancer cell lines with active FAK signaling.

• Culture Conditions: Culture cells in the appropriate medium (e.g., DMEM, RPMI-1640) supplemented with 10% Fetal Bovine Serum (FBS) and antibiotics, at 37°C in a humidified atmosphere with 5% CO2.

• Plating: Seed cells in 6-well plates or 10 cm dishes to achieve 70-80% confluency at the time of treatment.

• GSK2256098 Preparation: Prepare a stock solution of GSK2256098 in DMSO. Further dilute the stock solution in culture medium to achieve the desired final concentrations (e.g., 0.1, 1, 10 µM).

• Treatment:

  • Aspirate the growth medium from the cells.

  • Add fresh medium containing the desired concentrations of GSK2256098.

  • Include a vehicle control (DMSO) at a concentration equivalent to that in the highest GSK2256098 treatment group.

  • Incubate the cells for the desired time period (e.g., 1 hour for signaling studies, or longer for cell viability assays).

2. Protein Extraction (Cell Lysis)

• After treatment, place the culture dishes on ice and wash the cells twice with ice-cold Phosphate Buffered Saline (PBS).

• Aspirate the PBS completely.

• Add ice-cold RIPA lysis buffer supplemented with a protease and phosphatase inhibitor cocktail to each well (e.g., 100 µL for a 6-well plate).

• Scrape the cells from the plate and transfer the lysate to a pre-chilled microcentrifuge tube.

• Incubate the lysate on ice for 30 minutes, with vortexing every 10 minutes.

• Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet cellular debris.

• Carefully transfer the supernatant (containing the protein) to a new pre-chilled tube.

3. Protein Quantification

• Determine the protein concentration of each lysate using a standard protein assay, such as the bicinchoninic acid (BCA) assay, according to the manufacturer's instructions.

• Normalize the protein concentrations of all samples with lysis buffer to ensure equal loading in the subsequent steps.

4. SDS-PAGE and Western Blotting

• Sample Preparation: Mix a calculated volume of each lysate (containing 20-30 µg of protein) with Laemmli sample buffer and boil at 95-100°C for 5 minutes.

• Gel Electrophoresis: Load the denatured protein samples into the wells of an SDS-polyacrylamide gel (e.g., 8-12% gel). Run the gel at a constant voltage until the dye front reaches the bottom.

• Protein Transfer: Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) membrane using a wet or semi-dry transfer system.

• Blocking: Block the membrane with 5% non-fat dry milk or 5% Bovine Serum Albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature with gentle agitation.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody diluted in the blocking buffer overnight at 4°C with gentle agitation. Recommended primary antibodies include:

  • Rabbit anti-phospho-FAK (Tyr397)

  • Rabbit anti-FAK (for total FAK)

  • Rabbit anti-phospho-Akt (Ser473)

  • Rabbit anti-Akt (for total Akt)

  • Rabbit anti-phospho-ERK1/2 (Thr202/Tyr204)

  • Rabbit anti-ERK1/2 (for total ERK)

  • Mouse or Rabbit anti-β-actin or anti-GAPDH (as a loading control)

• Washing: Wash the membrane three times for 10 minutes each with TBST.

• Secondary Antibody Incubation: Incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary antibody (e.g., anti-rabbit IgG-HRP) diluted in blocking buffer for 1 hour at room temperature.

• Washing: Repeat the washing step as described above.

• Detection:

  • Incubate the membrane with an enhanced chemiluminescence (ECL) substrate according to the manufacturer's instructions.

  • Capture the chemiluminescent signal using a digital imaging system.

• Stripping and Re-probing: To analyze total protein levels or a loading control on the same membrane, the membrane can be stripped of the primary and secondary antibodies using a stripping buffer. After stripping, the membrane should be washed, blocked again, and re-probed with the next primary antibody.

Visualizations

Caption: FAK signaling pathway and the point of inhibition by GSK2256098.

Caption: Experimental workflow for Western blot analysis.

References

• 1. Facebook [cancer.gov]
• 2. A study of the focal adhesion kinase inhibitor GSK2256098 in patients with recurrent glioblastoma with evaluation of tumor penetration of [11C]GSK2256098 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A small molecule FAK kinase inhibitor, GSK2256098, inhibits growth and survival of pancreatic ductal adenocarcinoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A small molecule FAK kinase inhibitor, GSK2256098, inhibits growth and survival of pancreatic ductal adenocarcinoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: GSK-2250665A in Autoimmune Disease Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the potential use of GSK-2250665A, a selective inhibitor of the Interleukin-2-inducible T-cell kinase (Itk), in preclinical models of autoimmune diseases. While specific in vivo efficacy data for GSK-2250665A in these models is not currently available in the public domain, this document outlines the scientific rationale for its application, detailed experimental protocols for relevant animal models, and the underlying signaling pathways. The provided data from studies on other Itk inhibitors serves as a reference for expected outcomes.

Introduction to GSK-2250665A and its Mechanism of Action

GSK-2250665A is a potent and selective inhibitor of Itk, a member of the Tec family of non-receptor tyrosine kinases.[1][2] Itk plays a crucial role in T-cell receptor (TCR) signaling, which is central to the activation, differentiation, and function of T-cells.[3][4] Dysregulation of T-cell responses is a hallmark of many autoimmune diseases. By inhibiting Itk, GSK-2250665A is expected to modulate T-cell mediated inflammation, making it a promising therapeutic candidate for autoimmune disorders. In vitro studies have shown that GSK-2250665A inhibits IFNγ production in peripheral blood mononuclear cells (PBMCs).[1]

The primary mechanism of action of GSK-2250665A is the inhibition of the Itk kinase activity. Upon T-cell receptor engagement, Itk is activated and phosphorylates downstream targets, most notably Phospholipase C-gamma 1 (PLCγ1). This leads to the generation of second messengers that ultimately result in the activation of transcription factors like NFAT and NF-κB, driving the expression of pro-inflammatory cytokines and promoting T-cell proliferation and differentiation. By blocking Itk, GSK-2250665A is hypothesized to dampen these inflammatory cascades.

Itk Signaling Pathway in T-Cell Activation

Itk Signaling Pathway in T-Cell Activation

Application in Rheumatoid Arthritis Models

Scientific Rationale: Rheumatoid arthritis (RA) is a chronic autoimmune disease characterized by synovial inflammation and joint destruction, with T-cells playing a pivotal role in its pathogenesis. Studies have shown that Itk is upregulated in CD4+ T-cells from RA patients. Inhibition of Itk has been demonstrated to alleviate collagen-induced arthritis (CIA) in mice, a widely used model for RA. The therapeutic effect is associated with the rebalancing of pro-inflammatory Th17 cells and regulatory T-cells (Tregs).

Experimental Model: Collagen-Induced Arthritis (CIA) in DBA/1 mice.

Data Presentation (Representative data from an Itk inhibitor study in CIA model):

Parameter	Vehicle Control	Itk Inhibitor
Mean Arthritis Score (Day 42)	10.5 ± 1.2	4.2 ± 0.8
Paw Thickness (mm, Day 42)	3.8 ± 0.3	2.5 ± 0.2
Serum Anti-Collagen II IgG (µg/mL)	150 ± 25	75 ± 15
Splenic Th17 Cells (%)	4.5 ± 0.5	2.1 ± 0.3
Splenic Treg Cells (%)	8.2 ± 0.9	12.5 ± 1.1
p < 0.05 vs. Vehicle Control. Data are presented as mean ± SEM.

Experimental Protocol: Collagen-Induced Arthritis (CIA)

References

• 1. chondrex.com [chondrex.com]
• 2. Salt Sensing by Serum/Glucocorticoid-Regulated Kinase 1 Promotes Th17-like Inflammatory Adaptation of Foxp3+ Regulatory T Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Advances in the design of ITK inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Pharmacological targeting of GSK-3 and NRF2 provides neuroprotection in a preclinical model of tauopathy - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

troubleshooting GSK-2250665A solubility issues in media

Welcome to the technical support center for GSK-2250665A. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the effective use of GSK-2250665A in experimental settings, with a focus on addressing common solubility challenges in cell culture media.

Frequently Asked Questions (FAQs)

Q1: What is GSK-2250665A and what is its mechanism of action?

A1: GSK-2250665A is a potent and selective inhibitor of Inducible T-cell kinase (Itk), a member of the Tec family of non-receptor tyrosine kinases.[1][2] Itk is a key component of the T-cell receptor (TCR) signaling pathway and plays a critical role in T-cell activation, proliferation, and differentiation.[3] By inhibiting Itk, GSK-2250665A can modulate T-cell mediated immune responses.[1]

Q2: What are the primary challenges when working with GSK-2250665A in cell culture?

A2: The primary challenge with GSK-2250665A is its low aqueous solubility. Due to its hydrophobic nature, it can precipitate when diluted from a stock solution (typically in DMSO) into aqueous cell culture media. This can lead to inaccurate dosing and inconsistent experimental results.

Q3: In what solvents is GSK-2250665A soluble?

A3: GSK-2250665A is soluble in dimethyl sulfoxide (B87167) (DMSO) and 1 equivalent of hydrochloric acid (HCl).[4] For cell culture applications, preparing a concentrated stock solution in high-purity, anhydrous DMSO is the recommended starting point.[5]

Q4: What is the recommended method for preparing a working solution of GSK-2250665A for cell culture experiments?

A4: To minimize precipitation, it is recommended to perform a serial dilution of the DMSO stock solution into pre-warmed (37°C) cell culture medium. Add the diluted inhibitor to the media dropwise while gently swirling. Avoid adding a small volume of highly concentrated stock directly into a large volume of media.

Q5: What is the maximum recommended final concentration of DMSO in my cell culture?

A5: The final concentration of DMSO in your cell culture should be kept as low as possible, ideally below 0.5%, and for some sensitive cell lines, below 0.1%. It is crucial to include a vehicle control (media with the same final concentration of DMSO) in your experiments to account for any solvent effects.

Troubleshooting Guide: GSK-2250665A Precipitation in Media

This guide provides a systematic approach to troubleshooting and resolving precipitation issues with GSK-2250665A in your cell culture experiments.

Visualizing the Problem: Troubleshooting Workflow

References

• 1. GSK 2250665A | ITK | Tocris Bioscience [tocris.com]
• 2. Cell Analysis Application Notes | Thermo Fisher Scientific - HK [thermofisher.com]
• 3. Prediction of aqueous intrinsic solubility of druglike molecules using Random Forest regression trained with Wiki-pS0 database - PMC [pmc.ncbi.nlm.nih.gov]
• 4. How to do a Proper Cell Culture Quick Check | Learn & Share | Leica Microsystems [leica-microsystems.com]
• 5. GSK-2250665A | Itk inhibitor | CAS# 1246030-96-5 | InvivoChem [invivochem.com]

optimizing GSK-2250665A working concentration

Technical Support Center: GSK-2256098

A Note on Compound Name: This guide pertains to the Focal Adhesion Kinase (FAK) inhibitor GSK-2256098. The compound GSK-2250665A as specified in the query did not yield specific technical data. GSK-2256098 is a well-documented FAK inhibitor from GlaxoSmithKline, and it is presumed this is the intended compound.

This technical support center provides researchers, scientists, and drug development professionals with essential information for optimizing the working concentration of GSK-2256098 in various experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for GSK-2256098? GSK-2256098 is a potent, reversible, and ATP-competitive inhibitor of Focal Adhesion Kinase (FAK). It specifically targets the autophosphorylation site of FAK, tyrosine 397 (Y397).[1][2][3][4][5] By preventing this critical phosphorylation event, the inhibitor blocks the activation of FAK and its downstream signaling pathways, which are crucial for cell migration, proliferation, survival, and adhesion.[6][7]

Q2: How selective is GSK-2256098? GSK-2256098 is a highly selective FAK inhibitor. It is reported to be approximately 1000-fold more selective for FAK than for Pyk2, the most closely related FAK family member.[2][3]

Q3: What are the expected cellular effects after treatment with GSK-2256098? Treatment with GSK-2256098 is expected to lead to:

• Inhibition of FAK phosphorylation at Y397.[1][2]

• Decreased phosphorylation of downstream targets like Akt and ERK.[1][2][3]

• Reduced cell viability and proliferation.[3][5]

• Inhibition of cell migration, invasion, and anchorage-independent growth.[2][3]

• Induction of apoptosis (programmed cell death) in sensitive cell lines.[1]

Q4: What is a typical starting concentration range for in vitro experiments? The effective concentration of GSK-2256098 is highly dependent on the cell line and the duration of the experiment.

• For inhibiting FAK phosphorylation (short-term): The IC50 values are in the low nanomolar range (e.g., 8.5 nM for U87MG, 12 nM for A549, and 15 nM for OVCAR8).[1][2] Inhibition can be observed as early as 30 minutes after treatment.[1]

• For cell-based functional assays (long-term, 48-72h): A broader concentration range, typically from 0.1 µM to 10 µM, is used to assess effects on cell viability, growth, or motility.[1][2][3][5] A dose-response experiment is always recommended to determine the optimal concentration for your specific cell line and assay.

Troubleshooting Guide

Issue 1: I am not observing the expected phenotype (e.g., no change in cell migration or viability).

• Possible Cause 1: Suboptimal Concentration.

  • Solution: The sensitivity of different cell lines to GSK-2256098 can vary significantly.[2][3][5] It is critical to perform a dose-response experiment (e.g., from 10 nM to 10 µM) to determine the IC50 value for your specific cell line.

• Possible Cause 2: Insufficient Treatment Duration.

  • Solution: While inhibition of FAK phosphorylation can occur within 30 minutes, downstream functional effects like changes in cell viability or migration may require longer incubation times (e.g., 24, 48, or 72 hours).[1] Perform a time-course experiment to find the optimal endpoint.

• Possible Cause 3: Cell Line Resistance.

  • Solution: Some cell lines may have intrinsic resistance to FAK inhibition due to compensatory signaling pathways.[7] To confirm that the inhibitor is engaging its target, perform a Western blot to check the phosphorylation status of FAK at Y397. If p-FAK is not inhibited, it could indicate issues with compound permeability or cellular efflux pumps.

• Possible Cause 4: Reagent Instability.

  • Solution: Ensure the compound has been stored correctly (typically at -20°C or -80°C) and avoid repeated freeze-thaw cycles by preparing aliquots.[7][8] Prepare fresh dilutions from a stock solution for each experiment.

Issue 2: I am observing high levels of cytotoxicity even at low concentrations.

• Possible Cause 1: Off-Target Effects.

  • Solution: While GSK-2256098 is highly selective, at very high concentrations, off-target kinase inhibition can occur.[7] Use the lowest effective concentration that inhibits FAK phosphorylation without causing excessive cell death. Compare your results with a structurally different FAK inhibitor or use siRNA/shRNA against FAK to confirm the phenotype is on-target.[7][9]

• Possible Cause 2: Solvent Toxicity.

  • Solution: GSK-2256098 is typically dissolved in DMSO.[1] Ensure the final concentration of DMSO in your cell culture medium is non-toxic (usually <0.1%). Run a vehicle control (medium with the same amount of DMSO) to assess the solvent's effect on cell viability.

• Possible Cause 3: High Cell Line Sensitivity.

  • Solution: Some cell lines are inherently more dependent on FAK signaling for survival and will be more sensitive to its inhibition. For these cells, a lower concentration range and shorter treatment duration may be necessary.

Quantitative Data Summary

Table 1: In Vitro IC50 Values for GSK-2256098 This table summarizes the half-maximal inhibitory concentration (IC50) for FAK phosphorylation in various cancer cell lines.

Cell Line	Cancer Type	IC50 (nM)	Reference
U87MG	Glioblastoma	8.5	[1][2]
A549	Lung	12	[1][2]
OVCAR8	Ovary	15	[1][2]

Table 2: Recommended Concentration Range for Cell-Based Assays This table provides a general guideline for concentration ranges used in functional cell-based assays.

Assay Type	Typical Concentration Range	Typical Duration	Reference
Cell Viability (MTS/MTT)	0.1 - 10 µM	48 - 72 hours	[1][2]
Clonogenic Survival	0.1 - 10 µM	48 - 72 hours (treatment)	[1]
Wound Healing / Migration	0.1 - 10 µM	12 - 48 hours	[3]
Anchorage-Independent Growth	0.1 - 10 µM	9+ days	[1][3]

Experimental Protocols

Protocol 1: Determining Cell Viability using an MTS Assay

• Cell Seeding: Plate pancreatic ductal adenocarcinoma (PDAC) cells, or your cell line of interest, in a 96-well plate at a density of 2,000-5,000 cells per well. Allow cells to adhere overnight.

• Compound Treatment: Prepare serial dilutions of GSK-2256098 (e.g., from 0.01 µM to 10 µM) in the appropriate cell culture medium. Include a DMSO vehicle control.

• Incubation: Remove the old medium from the cells and add the medium containing different concentrations of GSK-2256098. Incubate the plate for 48 to 72 hours at 37°C in a CO2 incubator.

• MTS Reagent Addition: Add 10-20 µL of MTS reagent to each well (for a total volume of 100-120 µL).

• Final Incubation: Incubate the plate for 1-4 hours at 37°C. The incubation time depends on the cell type and metabolic rate.

• Data Acquisition: Measure the absorbance at 490 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot the results to determine the IC50 value.[2]

Protocol 2: Western Blot for Phospho-FAK (Y397) Inhibition

• Cell Culture and Treatment: Plate cells in a 6-well plate and grow until they reach ~70-80% confluency.[1] Treat the cells with various concentrations of GSK-2256098 (e.g., 0, 10 nM, 50 nM, 100 nM, 500 nM) for a short duration (e.g., 30 minutes to 2 hours).

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein (e.g., 20-30 µg) on an SDS-PAGE gel and transfer the proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat dry milk or Bovine Serum Albumin (BSA) in Tris-Buffered Saline with Tween 20 (TBST) for 1 hour at room temperature.[7]

• Primary Antibody Incubation: Incubate the membrane overnight at 4°C with a primary antibody specific for phospho-FAK (Y397).

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.[7]

• Detection: Detect the signal using an enhanced chemiluminescence (ECL) substrate.

• Stripping and Re-probing: To normalize for protein loading, the membrane can be stripped and re-probed with an antibody for total FAK.[7]

Visualizations

Caption: Simplified FAK signaling pathway and the inhibitory action of GSK-2256098.

Caption: Experimental workflow for optimizing GSK-2256098 working concentration.

Caption: Logical flow for troubleshooting a lack of observed effect with GSK-2256098.

References

• 1. selleckchem.com [selleckchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. A small molecule FAK kinase inhibitor, GSK2256098, inhibits growth and survival of pancreatic ductal adenocarcinoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. A small molecule FAK kinase inhibitor, GSK2256098, inhibits growth and survival of pancreatic ductal adenocarcinoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Facebook [cancer.gov]
• 7. benchchem.com [benchchem.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. benchchem.com [benchchem.com]

Technical Support Center: Minimizing Off-Target Effects of Kinase Inhibitors

A Note on the Compound of Interest: Initial searches for "GSK-2250665A" suggest a potential typographical error. This support center will primarily focus on GSK2256098 , a well-documented Focal Adhesion Kinase (FAK) inhibitor from GlaxoSmithKline. Additionally, information regarding GSK-2250665A , an Interleukin-2-inducible T-cell kinase (Itk) inhibitor, is provided to ensure comprehensive support.

General Principles for Minimizing Off-Target Effects

Minimizing off-target effects is crucial for the accurate interpretation of experimental results. The following frequently asked questions provide general guidance for the use of any kinase inhibitor.

Frequently Asked Questions (General)

Q1: What are off-target effects and why are they a significant concern in my experiments?

A1: Off-target effects occur when a small molecule inhibitor binds to and alters the function of proteins other than its intended target.[1] These unintended interactions can lead to misinterpretation of data, cellular toxicity unrelated to the target pathway, and a lack of reproducible results.[1]

Q2: How can I proactively minimize off-target effects in my experimental design?

A2: Several strategies can be employed:

• Use the Lowest Effective Concentration: It is critical to perform a dose-response experiment to identify the lowest concentration of the inhibitor that produces the desired on-target effect.[2] Higher concentrations increase the likelihood of binding to lower-affinity off-target proteins.[2]

• Incorporate Proper Controls: Utilize a combination of controls to validate your findings. This includes using a structurally inactive analog of the compound if available, as well as a structurally distinct inhibitor that targets the same protein.[2]

• Genetic Validation: When possible, use genetic approaches such as siRNA or CRISPR-Cas9 to knock down or knock out the target protein. If the observed phenotype persists in the absence of the protein, it is likely due to an off-target effect.

GSK2256098 (FAK Inhibitor) Technical Support

GSK2256098 is a potent, ATP-competitive, and reversible inhibitor of Focal Adhesion Kinase (FAK). It plays a crucial role in cell adhesion, migration, proliferation, and survival, making it a key target in cancer research.

Frequently Asked Questions (GSK2256098)

Q1: How selective is GSK2256098 for FAK?

A1: GSK2256098 is a highly selective inhibitor of FAK. In a panel of 261 kinases, it only inhibited FAK by more than 50%. It demonstrates approximately 1000-fold greater selectivity for FAK over the closely related Proline-rich tyrosine kinase 2 (Pyk2).

Q2: What is the mechanism of action for GSK2256098?

A2: GSK2256098 inhibits FAK by targeting its autophosphorylation at tyrosine 397 (Y397). This initial phosphorylation event is critical for the activation of FAK and the subsequent recruitment of Src family kinases, which together initiate downstream signaling cascades.

Q3: At what concentration should I use GSK2256098 in my cell-based assays?

A3: The optimal concentration will vary depending on the cell line and the specific experimental endpoint. It is highly recommended to perform a dose-response curve. Cellular IC50 values for the inhibition of FAK autophosphorylation are in the low nanomolar range for several cancer cell lines, including OVCAR8 (15 nM), U87MG (8.5 nM), and A549 (12 nM). However, effects on cell viability may require higher concentrations (e.g., an IC50 of 25 µM was reported for L3.6P1 cells).

Data Presentation: GSK2256098 Potency and Selectivity

Target	Measurement	Value	Reference(s)
FAK	Apparent Ki	0.4 nM
FAK (OVCAR8 cells)	IC50 (pY397)	15 nM
FAK (U87MG cells)	IC50 (pY397)	8.5 nM
FAK (A549 cells)	IC50 (pY397)	12 nM
Pyk2	Selectivity vs FAK	~1000-fold

Mandatory Visualization: FAK Signaling Pathway & Troubleshooting Workflow

Caption: FAK signaling pathway and the inhibitory action of GSK2256098.

Caption: A logical workflow for troubleshooting unexpected experimental results.

Troubleshooting Guide (GSK2256098)

Problem	Potential Cause(s)	Recommended Solution(s)
High cell toxicity at expected effective concentration	1. Off-target effects on essential cellular pathways.2. Solvent toxicity (e.g., DMSO).3. Compound instability.	1. Perform a dose-response curve to determine the IC50 for toxicity and compare it to the on-target IC50.2. Ensure the final solvent concentration is consistent and non-toxic (typically <0.1%).3. Prepare fresh compound dilutions for each experiment.
Inconsistent results between experimental repeats	1. Variability in cell culture conditions (e.g., passage number, confluency).2. Compound degradation.3. Inconsistent incubation times.	1. Standardize cell culture protocols.2. Aliquot and store the compound as recommended (-20°C).3. Use precise timing for compound addition and endpoint assays.
Observed phenotype does not match genetic knockdown of FAK	1. The phenotype is due to off-target effects.2. The compound affects FAK's scaffolding function, which is distinct from its kinase activity and may not be fully recapitulated by knockdown.3. Incomplete genetic knockdown.	1. Validate on-target engagement with a secondary assay (e.g., Western blot for pFAK).2. Test a structurally unrelated FAK inhibitor.3. Confirm knockdown efficiency at the protein level.

Experimental Protocols (GSK2256098)

Protocol 1: Determining Optimal Concentration via Dose-Response Curve

• Objective: To determine the IC50 of GSK2256098 for both FAK phosphorylation and cell viability.

• Methodology:

  • Cell Seeding: Seed cells in a 96-well plate at a density that will ensure they are in the logarithmic growth phase at the end of the experiment.

  • Compound Preparation: Prepare a 10 mM stock solution of GSK2256098 in DMSO. Perform serial dilutions in culture medium to create a range of concentrations (e.g., 0.1 nM to 10 µM).

  • Treatment: Treat cells with the diluted compound or a vehicle control (DMSO) for a specified time (e.g., 1 hour for phosphorylation, 48-72 hours for viability).

  • Endpoint Analysis:

    • For Phosphorylation: Lyse cells and perform a Western blot to detect phosphorylated FAK (Y397) and total FAK.

    • For Viability: Use a commercial cell viability reagent such as MTT or CellTiter-Glo®.

  • Data Analysis: Normalize the data to vehicle-treated controls. Plot the percent inhibition versus the log of the inhibitor concentration and fit the data to a four-parameter logistic curve to determine the IC50 value.

Protocol 2: Validating On-Target Engagement via Western Blot

• Objective: To confirm that GSK2256098 inhibits the phosphorylation of its direct target, FAK, in a cellular context.

• Methodology:

  • Cell Treatment: Culture cells to 70-80% confluency and treat with the desired concentration of GSK2256098 or vehicle control for 1 hour.

  • Lysis: Wash cells with ice-cold PBS and lyse with a suitable lysis buffer (e.g., NP-40 buffer) supplemented with protease and phosphatase inhibitors.

  • Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

  • SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-PAGE gel and transfer to a PVDF or nitrocellulose membrane.

  • Immunoblotting:

    • Block the membrane with 5% BSA or non-fat milk in TBST.

    • Incubate with a primary antibody against phospho-FAK (Y397).

    • Wash and incubate with an HRP-conjugated secondary antibody.

    • Develop with a chemiluminescent substrate and image the blot.

    • Strip the membrane and re-probe for total FAK and a loading control (e.g., GAPDH) to ensure equal protein loading.

Protocol 3: Assessing Cell Viability (MTT Assay)

• Objective: To measure the effect of GSK2256098 on cell proliferation and survival, helping to distinguish targeted anti-proliferative effects from non-specific cytotoxicity.

• Methodology:

  • Cell Treatment: Seed and treat cells with a range of GSK2256098 concentrations in a 96-well plate as described in Protocol 1, for 48-72 hours.

  • MTT Addition: Add MTT solution to each well to a final concentration of 0.45-0.5 mg/mL and incubate for 1-4 hours at 37°C.

  • Solubilization: Add a solubilization solution (e.g., 40% DMF in 2% acetic acid with 16% SDS) to each well to dissolve the formazan (B1609692) crystals.

  • Data Acquisition: Mix thoroughly and record the absorbance at 570 nm using a plate reader.

GSK-2250665A (Itk Inhibitor) Technical Support

GSK-2250665A is a selective inhibitor of Interleukin-2-inducible T-cell kinase (Itk), a member of the Tec family of kinases. Itk is crucial for T-cell receptor (TCR) signaling, and its inhibition can modulate T-cell activation and cytokine production.

Frequently Asked Questions (GSK-2250665A)

Q1: What is the primary function and selectivity of GSK-2250665A?

A1: GSK-2250665A is a potent Itk inhibitor with a pKi of 9.2. It shows selectivity over other kinases such as Aurora B (pIC50 = 6.4) and Btk (pIC50 = 6.5). In cellular assays, it inhibits IFNγ production in peripheral blood mononuclear cells (PBMCs) with a pIC50 of 7.3.

Data Presentation: GSK-2250665A Potency and Selectivity

Target	Measurement	Value	Reference(s)
Itk	pKi	9.2
Itk (PBMCs)	pIC50 (IFNγ production)	7.3
Aurora B kinase	pIC50	6.4
Btk	pIC50	6.5

Mandatory Visualization: Itk Signaling Pathway

Caption: Itk signaling pathway downstream of the T-cell receptor.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

GSK-2250665A inconsistent results in cellular assays

Welcome to the technical support center for GSK-2250665A. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and address frequently asked questions (FAQs) regarding the use of GSK-2250665A in cellular assays. Inconsistent results can arise from a variety of factors, from compound handling to experimental design. This guide will help you navigate these challenges to obtain reliable and reproducible data.

Frequently Asked Questions (FAQs)

Q1: What is the primary target of GSK-2250665A and its mechanism of action?

A1: GSK-2250665A is a potent and selective inhibitor of Inducible T-cell Kinase (Itk).[1][2] Itk is a member of the Tec family of non-receptor tyrosine kinases and plays a critical role in T-cell receptor (TCR) signaling.[3] Upon TCR engagement, Itk is activated and phosphorylates downstream targets, most notably Phospholipase C-gamma 1 (PLCγ1). This leads to the generation of second messengers that are essential for T-cell activation, proliferation, and cytokine production. GSK-2250665A acts by inhibiting the kinase activity of Itk, thereby blocking these downstream signaling events.

Q2: I am observing significant variability in the inhibition of IFNγ production in my PBMC assays. What are the potential causes?

A2: Variability in IFNγ secretion assays when using GSK-2250665A can stem from several sources.[4] Firstly, primary cells like Peripheral Blood Mononuclear Cells (PBMCs) exhibit significant donor-to-donor variability in their response to stimuli and inhibitors. Secondly, the activation state of the T-cells within the PBMC population can influence the efficacy of an Itk inhibitor. Finally, inconsistencies in cell handling, plating density, and stimulation conditions can all contribute to variable results. It is also important to consider the stability of GSK-2250665A in the culture medium over the course of the experiment.

Q3: My experimental results with GSK-2250665A are not consistent with the published biochemical potency. Why might this be?

A3: Discrepancies between biochemical and cellular assay results are a common challenge with small molecule inhibitors. Several factors can contribute to this:

• Cell Permeability: The compound may have poor permeability across the cell membrane, resulting in a lower intracellular concentration than expected.

• Compound Stability: GSK-2250665A may be unstable in your specific cell culture medium, degrading over time and reducing its effective concentration.

• Efflux Pumps: The target cells may express efflux pumps that actively transport the inhibitor out of the cell, lowering its intracellular concentration.

• Off-Target Effects: At higher concentrations, off-target activities could lead to cellular responses that mask the on-target effect. GSK-2250665A is known to have some activity against Aurora B kinase and Bruton's tyrosine kinase (Btk).

Q4: How should I prepare and store GSK-2250665A to ensure its activity?

A4: GSK-2250665A is typically supplied as a solid. For use in cellular assays, it is recommended to prepare a concentrated stock solution in a suitable solvent like DMSO. Aliquot the stock solution to avoid repeated freeze-thaw cycles, which can degrade the compound. Store the stock solution at -20°C or -80°C for long-term stability. When preparing working solutions, dilute the stock in your cell culture medium immediately before use. It is crucial to ensure that the final concentration of the solvent (e.g., DMSO) in your assay is low (typically ≤0.1%) and consistent across all conditions, including vehicle controls, as the solvent itself can have effects on cellular function.

Troubleshooting Guides

Issue 1: Inconsistent IC50 values for IFNγ inhibition

Possible Cause	Troubleshooting Step	Expected Outcome
Donor Variability in PBMCs	1. Screen multiple healthy donors to establish a baseline response range. 2. Pool PBMCs from several donors (if experimentally appropriate). 3. Normalize data to the vehicle control for each donor.	Reduced inter-experimental variability and a more consistent IC50 value.
Suboptimal T-Cell Activation	1. Optimize the concentration of the T-cell stimulus (e.g., anti-CD3/CD28 antibodies, PHA). 2. Ensure consistent timing of stimulation and inhibitor addition.	A robust and reproducible IFNγ production window, leading to more reliable inhibition curves.
Inhibitor Instability	1. Minimize the pre-incubation time of the inhibitor in the culture medium at 37°C. 2. Perform a time-course experiment to assess if the inhibitory effect diminishes over time. 3. Test the stability of the compound in your specific media using analytical methods like HPLC-MS if available.	Consistent inhibition across the duration of the assay.

Issue 2: Unexpected Cellular Phenotypes or Cytotoxicity

Possible Cause	Troubleshooting Step	Expected Outcome
Off-Target Effects	1. Perform a dose-response curve over a wide range of concentrations to distinguish on-target from potential off-target effects. 2. Consider the known weaker off-target activities of GSK-2250665A on Aurora B and Btk. Inhibition of Aurora B can affect cell cycle progression, while Btk inhibition can impact B-cell and T-cell activation. 3. Use a structurally unrelated Itk inhibitor as a control to see if the phenotype is reproducible.	Confirmation that the observed phenotype is due to Itk inhibition and not an off-target effect.
Solvent (DMSO) Toxicity	1. Ensure the final DMSO concentration is below 0.1% in all wells. 2. Run a vehicle control with the same DMSO concentration as your highest inhibitor concentration. 3. Test a range of DMSO concentrations to determine the tolerance of your specific cell type.	No significant cytotoxicity or phenotypic changes in the vehicle control group.
Compound Precipitation	1. Visually inspect the culture medium for any signs of precipitation after adding the inhibitor. 2. Prepare the final working solution by adding the DMSO stock to the medium with vigorous mixing. 3. If precipitation is an issue, consider using a lower concentration or a different solubilization method if compatible with your cells.	The compound remains fully dissolved, ensuring accurate and consistent concentrations in the assay.

Data Presentation

Table 1: Selectivity Profile of GSK-2250665A

Target	pKi	pIC50
Itk	9.2	7.3 (in PBMC IFNγ assay)
Aurora B kinase	-	6.4
Btk	-	6.5

Data compiled from publicly available sources.

Experimental Protocols

Protocol: Measuring Inhibition of IFNγ Production in Human PBMCs

• Cell Preparation:

  • Isolate PBMCs from healthy human donors using Ficoll-Paque density gradient centrifugation.

  • Wash the cells twice with sterile PBS and resuspend in complete RPMI-1640 medium (supplemented with 10% FBS, 1% Penicillin-Streptomycin, and 2 mM L-glutamine).

  • Determine cell viability and concentration using a hemocytometer and trypan blue exclusion.

• Assay Setup:

  • Plate the PBMCs in a 96-well round-bottom plate at a density of 2 x 10^5 cells per well.

  • Prepare a serial dilution of GSK-2250665A in complete RPMI medium. Ensure the final DMSO concentration is consistent across all wells and does not exceed 0.1%.

  • Add the diluted inhibitor or vehicle control to the respective wells.

• Cell Stimulation:

  • Stimulate the cells with an optimized concentration of a T-cell activator, such as anti-CD3/CD28 antibodies or Phytohemagglutinin (PHA).

  • Incubate the plate for 48-72 hours at 37°C in a humidified incubator with 5% CO2.

• IFNγ Measurement:

  • After incubation, centrifuge the plate and collect the supernatant.

  • Quantify the amount of IFNγ in the supernatant using a standard ELISA kit according to the manufacturer's instructions.

• Data Analysis:

  • Calculate the percentage of inhibition for each concentration of GSK-2250665A relative to the vehicle control.

  • Plot the percentage of inhibition against the log of the inhibitor concentration and determine the IC50 value using non-linear regression analysis.

Visualizations

Caption: Itk Signaling Pathway and the inhibitory action of GSK-2250665A.

Caption: General experimental workflow for testing GSK-2250665A in a cellular assay.

References

• 1. abmole.com [abmole.com]
• 2. GSK-2250665A | Itk inhibitor | CAS# 1246030-96-5 | InvivoChem [invivochem.com]
• 3. ITK inhibition induced in vitro and in vivo anti-tumor activity through downregulating TCR signaling pathway in malignant T cell lymphoma - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

preventing GSK-2250665A precipitation upon dilution

Welcome to the technical support center for GSK-2250665A. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing the precipitation of GSK-2250665A upon dilution.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing a stock solution of GSK-2250665A?

A1: For preparing a high-concentration stock solution, Dimethyl Sulfoxide (DMSO) is recommended. GSK-2250665A is soluble up to 100 mM in DMSO.[1] For some applications, 1eq. HCl can also be used, with a solubility of up to 20 mM.[1]

Q2: Why does my GSK-2250665A precipitate when I dilute it into my aqueous experimental buffer?

A2: GSK-2250665A is a lipophilic compound with low aqueous solubility. Precipitation upon dilution from a DMSO stock into an aqueous buffer is a common issue for such compounds. This occurs because the compound is poorly soluble in the final aqueous environment once the DMSO concentration is significantly lowered.

Q3: What is the maximum concentration of GSK-2250665A I can use in my aqueous-based in vitro assay?

A3: The maximum final concentration in an aqueous buffer will be significantly lower than the stock concentration and needs to be determined empirically for your specific buffer system. It is crucial to start with a low final concentration and gradually increase it to find the solubility limit in your experimental conditions.

Q4: Are there any suggested formulations for in vivo studies?

A4: Yes, several oral formulations have been suggested. These include dissolving the compound in PEG400, suspending it in 0.2% Carboxymethyl cellulose, or dissolving it in a mixture of 0.25% Tween 80 and 0.5% Carboxymethyl cellulose.[2] One specific protocol involves preparing a DMSO stock solution, followed by dilution with PEG300, Tween 80, and finally ddH₂O.[2]

Troubleshooting Guide: Preventing Precipitation

This guide provides a step-by-step approach to troubleshoot and prevent the precipitation of GSK-2250665A during experimental procedures.

Initial Dilution Protocol

A common source of precipitation is the method of dilution. The following protocol is recommended to minimize this issue.

Troubleshooting Steps

If precipitation is observed, follow these steps to identify and resolve the issue.

Data Presentation

Parameter	Value	Source
Molecular Weight	459.61 g/mol	[1][3][4][5][6]
Formula	C₂₆H₂₉N₅OS	[3][4][5][6]
Solubility in DMSO	Up to 100 mM
Solubility in 1eq. HCl	Up to 20 mM	[1]
Storage (Powder)	-20°C for 3 years or 4°C for 2 years	[2][6]
Storage (In Solvent)	-80°C for 6 months or -20°C for 1 month	[2][6]

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

• Materials: GSK-2250665A powder, DMSO (anhydrous, cell culture grade).

• Procedure: a. Aseptically weigh the required amount of GSK-2250665A. b. Add the appropriate volume of DMSO to achieve a 10 mM concentration. c. Vortex the solution vigorously. If necessary, sonicate in a water bath for short intervals until the solid is completely dissolved. d. Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.

Protocol 2: Dilution of GSK-2250665A into an Aqueous Buffer for In Vitro Assays

• Materials: 10 mM GSK-2250665A in DMSO, pre-warmed (37°C) aqueous experimental buffer (e.g., PBS, cell culture media).

• Procedure: a. Determine the final desired concentration of GSK-2250665A in your assay. b. Calculate the volume of the stock solution needed. Aim for a final DMSO concentration of 0.5% or less, if tolerated by your experimental system. c. While gently vortexing the pre-warmed aqueous buffer, add the calculated volume of the GSK-2250665A stock solution drop-wise to the buffer. d. Visually inspect the solution for any signs of precipitation (cloudiness or visible particles). e. If precipitation occurs, refer to the troubleshooting guide. It may be necessary to lower the final concentration or incorporate a surfactant.

Signaling Pathway

GSK-2250665A is an inhibitor of Interleukin-2-inducible T-cell kinase (ITK). ITK is a crucial enzyme in the T-cell receptor (TCR) signaling pathway.

References

• 1. rndsystems.com [rndsystems.com]
• 2. GSK-2250665A | Itk inhibitor | CAS# 1246030-96-5 | InvivoChem [invivochem.com]
• 3. GSK-2250665A Datasheet DC Chemicals [dcchemicals.com]
• 4. GSK 2250665A | ITK | Tocris Bioscience [tocris.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. abmole.com [abmole.com]

Technical Support Center: GSK-2250665A Activity

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the impact of serum on the activity of the FAK inhibitor, GSK-2250665A.

Troubleshooting Guides

Issue 1: Higher than Expected IC50 Value in Cell-Based Assays

Observation: The half-maximal inhibitory concentration (IC50) value for GSK-2250665A in your cell-based assay is significantly higher than the reported low nanomolar values from biochemical or certain cellular assays.

Potential Cause: Presence of serum in the cell culture medium. GSK-2250665A is reported to be highly bound to plasma proteins (>90%). Components of fetal bovine serum (FBS) or other sera, such as albumin and alpha-1-acid glycoprotein (B1211001), can bind to the inhibitor, reducing its free concentration and availability to interact with the target kinase, FAK, within the cells.

Troubleshooting Steps:

• Quantify the Impact of Serum:

  • Perform a dose-response experiment to determine the IC50 of GSK-2250665A in both the presence and absence of serum. This will provide a serum-shift value that can be used to correlate in vitro cellular data with biochemical data.

  • Refer to the detailed experimental protocol below for a methodology to assess the impact of serum.

• Optimize Assay Conditions:

  • If experimentally feasible, conduct short-term inhibition assays (e.g., measuring FAK autophosphorylation) in serum-free or low-serum medium. Note that long-term assays like cell viability may require serum for maintaining cell health.

  • When comparing results, ensure that the serum concentration is consistent across all experiments.

Issue 2: Inconsistent Results Between Experiments

Observation: High variability in the measured IC50 or percent inhibition of GSK-2250665A across different experimental runs.

Potential Cause:

• Variable Serum Lots: Different lots of FBS can have varying protein compositions, leading to inconsistent binding of the inhibitor.

• Inconsistent Cell Health: The physiological state of the cells can influence their response to the inhibitor.

Troubleshooting Steps:

• Standardize Serum:

  • If possible, purchase a large batch of a single lot of FBS for all related experiments.

  • Alternatively, pre-test new lots of FBS to ensure they yield consistent results with a standard positive control inhibitor.

• Ensure Consistent Cell Culture Practices:

  • Maintain a consistent cell passage number and seeding density.

  • Regularly check for and treat any mycoplasma contamination.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of GSK-2250665A?

A1: GSK-2250665A is a potent, selective, and ATP-competitive inhibitor of Focal Adhesion Kinase (FAK).[1][2] It targets the autophosphorylation site of FAK at tyrosine 397 (Y397), preventing its activation.[1][2] Inhibition of FAK disrupts downstream signaling pathways, including the PI3K/Akt and ERK pathways, which are crucial for cell survival, proliferation, migration, and invasion.[1]

Q2: What are the reported IC50 values for GSK-2250665A?

A2: The IC50 values for GSK-2250665A can vary depending on the assay format. In enzymatic assays, it exhibits sub-nanomolar potency. In cell-based assays measuring FAK autophosphorylation in the presence of serum-containing medium, the IC50 values are typically in the low nanomolar range. However, in longer-term cell viability assays, also in the presence of serum, the IC50 values can be in the micromolar range.

Q3: How does serum affect the activity of GSK-2250665A?

A3: Serum contains proteins like albumin and alpha-1-acid glycoprotein that can bind to small molecule inhibitors. GSK-2250665A has high plasma protein binding, meaning a significant fraction of the inhibitor will be sequestered by serum proteins in the culture medium. This reduces the concentration of free, unbound inhibitor available to enter the cells and inhibit FAK, leading to a higher apparent IC50 value.

Q4: Should I run my experiments in the presence or absence of serum?

A4: The choice of using serum depends on the specific research question and the duration of the experiment.

• For biochemical assays or short-term cellular assays (e.g., measuring inhibition of FAK phosphorylation within a few hours), it is often recommended to perform the experiment in serum-free or low-serum conditions to determine the intrinsic potency of the inhibitor.

• For long-term cellular assays (e.g., cell proliferation, viability, or clonogenic assays), serum is often necessary to maintain cell health and proliferation. In these cases, it is crucial to be aware of the potential for serum protein binding to affect the inhibitor's potency and to maintain consistent serum concentrations.

Q5: What are the downstream effects of FAK inhibition by GSK-2250665A?

A5: Inhibition of FAK by GSK-2250665A leads to a reduction in the phosphorylation of downstream signaling molecules such as Akt and ERK. This can result in decreased cell viability, inhibition of cell migration and invasion, and induction of apoptosis.

Data Presentation

Table 1: Reported Cellular IC50 Values for GSK-2250665A in Serum-Containing Media

Cell Line	Assay Type	IC50 (nM)	Reference
OVCAR8 (ovary)	FAK (Y397) Phosphorylation	15
U87MG (brain)	FAK (Y397) Phosphorylation	8.5
A549 (lung)	FAK (Y397) Phosphorylation	12
PANC-1 (pancreas)	Cell Viability (72h)	29,000
L3.6P1 (pancreas)	Cell Viability (72h)	25,000

Note: The significant difference in IC50 values between phosphorylation and viability assays is likely due to a combination of the assay duration and the impact of serum protein binding.

Experimental Protocols

Protocol: Determining the Impact of Serum on GSK-2250665A IC50 in a Cell-Based Assay

This protocol describes a method to quantify the effect of serum on the potency of GSK-2250665A by measuring the inhibition of FAK autophosphorylation at Y397.

Materials:

• Cancer cell line of interest (e.g., U87MG)

• Complete growth medium (e.g., DMEM with 10% FBS)

• Serum-free medium (e.g., DMEM)

• GSK-2250665A stock solution (in DMSO)

• 96-well cell culture plates

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE and Western blotting reagents

• Primary antibodies: anti-p-FAK (Y397) and anti-total FAK

• HRP-conjugated secondary antibody

• Chemiluminescent substrate and imaging system

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density that will result in 80-90% confluency at the time of the experiment. Incubate overnight in complete growth medium.

• Serum Starvation (for serum-free condition): For the plate designated for serum-free conditions, gently wash the cells twice with serum-free medium and then incubate in serum-free medium for 4-6 hours.

• Inhibitor Treatment:

  • Prepare serial dilutions of GSK-2250665A in both complete growth medium and serum-free medium.

  • Remove the medium from the cells and add the medium containing the different concentrations of GSK-2250665A. Include a vehicle control (DMSO) for both conditions.

  • Incubate for 1-2 hours at 37°C.

• Cell Lysis:

  • Aspirate the medium and wash the cells once with cold PBS.

  • Add lysis buffer to each well and incubate on ice for 20 minutes.

• Protein Quantification and Western Blotting:

  • Determine the protein concentration of each lysate using a BCA assay.

  • Perform SDS-PAGE and Western blotting to detect p-FAK (Y397) and total FAK.

• Data Analysis:

  • Quantify the band intensities for p-FAK and total FAK.

  • Normalize the p-FAK signal to the total FAK signal for each sample.

  • Plot the normalized p-FAK levels against the log of the GSK-2250665A concentration for both serum-containing and serum-free conditions.

  • Use a non-linear regression model to determine the IC50 value for each condition.

Mandatory Visualization

Caption: FAK signaling pathway and inhibition by GSK-2250665A.

Caption: Workflow for determining the impact of serum on GSK-2250665A IC50.

Caption: Logical relationship of serum's impact on inhibitor activity.

References

• 1. benchchem.com [benchchem.com]
• 2. sonics.com [sonics.com]

Technical Support Center: Optimizing Dose-Response Curves for GSK-2250665A and Necroptosis Assays

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers utilizing GSK-2250665A and performing dose-response curve experiments, particularly within the context of necroptosis assays.

Understanding GSK-2250665A

GSK-2250665A is identified as a selective inhibitor of Inducible T-cell Kinase (Itk).[1][2] Its primary mechanism of action is not reported as a direct inhibitor of the necroptosis pathway. However, for researchers investigating its effects, the following data is available:

Table 1: Biological Activity of GSK-2250665A

Parameter	Value	Notes
Target	Itk (Inducible T-cell Kinase)	[1][2]
pKi	9.2	[1][2]
pIC50 (IFNγ production in PBMCs)	7.3	[2]
pIC50 (Aurora B kinase)	6.4	[1]
pIC50 (Btk)	6.5	[1]

Optimizing Dose-Response Curves in Necroptosis Assays

A dose-response curve is critical for determining the potency of an inhibitor. In the context of necroptosis, this involves stimulating cell death and measuring the protective effect of a compound like a RIPK1 inhibitor across a range of concentrations.

Experimental Workflow for Generating a Dose-Response Curve

The following diagram outlines a typical workflow for a necroptosis dose-response experiment.

Caption: Experimental workflow for a necroptosis inhibitor dose-response assay.

Detailed Experimental Protocol: Necroptosis Inhibition Assay

This protocol provides a general framework. Optimization of cell number, inhibitor concentrations, and incubation times is recommended.

• Cell Seeding: Plate a cell line known to be sensitive to necroptosis (e.g., HT-29, U937) in a 96-well plate at a predetermined optimal density. Allow cells to adhere and grow for 24 hours.

• Inhibitor Preparation: Prepare a serial dilution of the test inhibitor (e.g., a known RIPK1 inhibitor for a positive control, or GSK-2250665A) in the appropriate cell culture medium. It is advisable to include a vehicle control (e.g., DMSO).[3]

• Inhibitor Pre-treatment: Add the diluted inhibitor to the respective wells. Incubate for 1 hour.[4]

• Necroptosis Induction: Add the necroptosis-inducing stimulus. A common combination is TNF-α, a Smac mimetic, and a pan-caspase inhibitor like z-VAD-FMK (TSZ).[4][5]

• Incubation: Incubate the plate for a predetermined time (e.g., 24-48 hours) to allow for cell death to occur.[4]

• Cell Viability Assessment: Measure cell viability using a suitable assay. Common methods include ATP measurement (e.g., CellTiter-Glo) or lactate (B86563) dehydrogenase (LDH) release assays.[4][6]

• Data Analysis: Normalize the viability data to the positive (necroptosis stimulus only) and negative (vehicle control) controls. Plot the normalized response against the logarithm of the inhibitor concentration to generate a dose-response curve and calculate the EC50 value.[7]

Signaling Pathway

Understanding the underlying molecular pathway is crucial for troubleshooting experimental results.

Caption: Simplified signaling pathway of TNF-α induced necroptosis.

Troubleshooting Guide

Issue 1: No significant cell death observed after induction.

Possible Cause	Suggested Solution
Low expression of key necroptosis proteins	Verify the expression of RIPK1, RIPK3, and MLKL in your cell line using Western blot. If expression is low, consider using a different cell line known to be responsive.[3]
Inactive reagents	Check the expiration dates and storage conditions of your reagents. Test their activity in a positive control cell line if possible.[3]
Incorrect timing of treatment	Optimize the incubation time for both the inhibitor pre-treatment and the necroptosis stimulus.[3]

Issue 2: High background cell death in control wells.

Possible Cause	Suggested Solution
Reagent toxicity	Test the toxicity of your vehicle (e.g., DMSO) and inhibitors at the concentrations used. Lower the concentration if necessary.[3]
Sub-optimal cell health	Use cells at a low passage number and ensure they are healthy and actively proliferating before starting the experiment. Avoid over-confluency.[3]
Contamination	Regularly check for microbial contamination in your cell cultures.[3]

Issue 3: Inconsistent results between replicate wells or experiments.

Possible Cause	Suggested Solution
Inaccurate pipetting	Ensure accurate and consistent pipetting, especially during serial dilutions and reagent additions. Use calibrated pipettes.
Edge effects in 96-well plates	Avoid using the outer wells of the plate, as they are more prone to evaporation. Fill the outer wells with sterile PBS or media.
Cell clumping	Ensure a single-cell suspension before seeding to achieve a uniform monolayer.

Frequently Asked Questions (FAQs)

Q1: What are the key molecular markers to confirm necroptosis? A1: The primary indicators of necroptosis are the phosphorylation of RIPK1, RIPK3, and Mixed Lineage Kinase Domain-Like protein (MLKL).[3] The formation of the RIPK1-RIPK3 complex, known as the necrosome, and the subsequent phosphorylation of MLKL (at Ser358) are critical events.[3][8] Phosphorylated MLKL then oligomerizes and translocates to the plasma membrane, leading to cell lysis.[3]

Q2: How can I distinguish necroptosis from apoptosis in my experiments? A2: A key difference is the role of caspases. Apoptosis is caspase-dependent, while necroptosis is caspase-independent.[3] Here are some strategies to differentiate them:

• Pan-caspase inhibitors: Use a pan-caspase inhibitor like z-VAD-FMK. If cell death still occurs, it is likely necroptosis.[3]

• Biochemical markers: Use Western blot to check for cleaved caspase-3 (a marker for apoptosis) and phosphorylated MLKL (a marker for necroptosis).[3]

• Specific inhibitors: Use a RIPK1 inhibitor (e.g., Necrostatin-1) or an MLKL inhibitor (e.g., necrosulfonamide) to see if they prevent cell death, which would indicate necroptosis.[6]

Q3: My dose-response curve is not sigmoidal. What could be the issue? A3: A non-sigmoidal curve can arise from several factors. At high concentrations, the inhibitor might precipitate out of solution or cause off-target toxicity, leading to a "hook" effect. Conversely, if the concentration range is too narrow and doesn't bracket the EC50, you may only see the top or bottom plateau of the curve. Ensure your inhibitor is fully dissolved and test a wider range of concentrations.

Q4: How do I select the appropriate concentration range for my inhibitor? A4: Start with a wide range of concentrations, for example, from 1 nM to 100 µM, with 10-fold dilutions. Once you have an approximate idea of the potency, you can perform a second experiment with a narrower range of concentrations (e.g., half-log dilutions) around the estimated EC50 to get a more accurate value.

Q5: What are the best controls to include in my necroptosis assay? A5:

• Negative Control: Cells treated with the vehicle (e.g., DMSO) only, to establish baseline viability.

• Positive Control (for cell death): Cells treated with the necroptosis stimulus (e.g., TSZ) without any inhibitor, to establish maximum cell death.

• Positive Control (for inhibition): Cells treated with the necroptosis stimulus and a well-characterized necroptosis inhibitor (e.g., Necrostatin-1) to confirm the assay is working correctly.[6][9]

References

• 1. GSK 2250665A | ITK | Tocris Bioscience [tocris.com]
• 2. GSK-2250665A | Itk inhibitor | CAS# 1246030-96-5 | InvivoChem [invivochem.com]
• 3. benchchem.com [benchchem.com]
• 4. Discovery of potent necroptosis inhibitors targeting RIPK1 kinase activity for the treatment of inflammatory disorder and cancer metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. benchchem.com [benchchem.com]
• 7. Preclinical Drug Response Metric Based on Cellular Response Phenotype Provides Better Pharmacogenomic Variables with Phenotype Relevance - PMC [pmc.ncbi.nlm.nih.gov]
• 8. bioradiations.com [bioradiations.com]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Best Practices for Storing GSK-2250665A DMSO Aliquots

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to the best practices for storing and handling dimethyl sulfoxide (B87167) (DMSO) aliquots of the ITK inhibitor, GSK-2250665A. Adhering to these guidelines will help ensure the stability, integrity, and reliable performance of the compound in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing GSK-2250665A stock solutions?

A1: For long-term storage and most in vitro applications, anhydrous, high-purity DMSO is the recommended solvent for GSK-2250665A.

Q2: What is a recommended stock solution concentration for GSK-2250665A in DMSO?

A2: While the optimal concentration may vary depending on the specific experimental requirements, a common starting point for a stock solution is 10 mM. For cellular assays, this stock solution is then further diluted to the desired final concentration in the cell culture medium. A publication describing a cellular assay with GSK-2250665A reported a pIC50 of 7.3, which corresponds to an IC50 of approximately 50 nM.[1] To achieve such a final concentration, a 10 mM stock solution provides a convenient starting point for serial dilutions.

Q3: How should I store the GSK-2250665A DMSO stock solution?

A3: Proper storage is critical to maintain the compound's stability. The recommended storage conditions are summarized in the table below. To avoid repeated freeze-thaw cycles, it is highly recommended to aliquot the stock solution into single-use volumes.

Q4: How many times can I freeze and thaw the GSK-2250665A DMSO aliquots?

A4: There is no definitive data on the maximum number of freeze-thaw cycles GSK-2250665A can tolerate without degradation. As a best practice, repeated freeze-thaw cycles should be avoided.[2] Each cycle increases the risk of water absorption by the hygroscopic DMSO, which can lead to compound precipitation and degradation. It is strongly advised to prepare single-use aliquots to maintain the integrity of your stock.

Q5: What type of storage tubes should I use for the aliquots?

A5: Use low-retention polypropylene (B1209903) microcentrifuge tubes or amber glass vials to minimize adsorption of the compound to the container walls and to protect it from light.

Storage Conditions for GSK-2250665A

Form	Solvent	Storage Temperature	Storage Duration
In Solvent	DMSO	-80°C	Up to 6 months
In Solvent	DMSO	-20°C	Up to 1 month

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Precipitation observed in the stock solution upon thawing.	- The compound's solubility limit was exceeded at lower temperatures.- The DMSO absorbed water, reducing solubility.- The stock solution concentration is too high.	- Gently warm the vial to 37°C and vortex or sonicate until the precipitate is fully redissolved before making dilutions.[3]- Use anhydrous, high-purity DMSO and minimize exposure to air.- Consider preparing a slightly lower concentration stock solution.
Inconsistent results in cellular assays.	- Degradation of the compound due to improper storage or multiple freeze-thaw cycles.- Inaccurate concentration of the stock solution due to solvent evaporation or water absorption.- Final DMSO concentration in the assay is too high, causing cellular toxicity.	- Prepare fresh aliquots from a new stock solution.- Perform a stability check of your stock solution (see Experimental Protocols).- Ensure the final DMSO concentration in your assay is typically below 0.5%, and ideally below 0.1%, to avoid off-target effects. Always include a vehicle control (medium with the same final DMSO concentration) in your experiments.[4]
Difficulty dissolving the GSK-2250665A powder in DMSO.	- Insufficient solvent volume for the amount of powder.- Low-quality or wet DMSO.- Compound may require gentle heating or sonication to fully dissolve.	- Ensure you are using the correct volume of DMSO for your desired concentration.- Use a fresh, unopened bottle of anhydrous, high-purity DMSO.- Gently warm the solution to 37°C or use a sonication bath for a short period to aid dissolution.[3]

Experimental Protocols

Protocol 1: Preparation of GSK-2250665A DMSO Stock Solution (10 mM)

Materials:

• GSK-2250665A powder (Molecular Weight: 459.61 g/mol )

• Anhydrous, high-purity DMSO

• Sterile, low-retention polypropylene microcentrifuge tubes

• Vortex mixer

• Sonicator (optional)

• Calibrated pipette

Procedure:

• Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, you will need 4.596 mg of GSK-2250665A.

• Weigh the compound: Carefully weigh the calculated amount of GSK-2250665A powder in a sterile microcentrifuge tube.

• Add DMSO: Add 1 mL of anhydrous DMSO to the tube containing the powder.

• Dissolve the compound: Vortex the tube thoroughly for 1-2 minutes until the powder is completely dissolved. If necessary, sonicate for 5-10 minutes or gently warm the tube to 37°C to aid dissolution.

• Visual Inspection: Ensure the solution is clear and free of any visible particulates.

• Aliquotting: Immediately aliquot the stock solution into single-use volumes (e.g., 10 µL or 20 µL) in pre-labeled, sterile microcentrifuge tubes.

• Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).

Protocol 2: Assessment of GSK-2250665A Stability in DMSO

Objective: To determine the stability of GSK-2250665A in DMSO under specific storage conditions and after a defined number of freeze-thaw cycles.

Methodology:

• Prepare a fresh stock solution: Prepare a 10 mM stock solution of GSK-2250665A in anhydrous DMSO as described in Protocol 1.

• Initial Analysis (Time Zero): Immediately after preparation, take an aliquot of the stock solution, dilute it to a suitable concentration for analysis (e.g., with acetonitrile (B52724) or methanol), and analyze it using High-Performance Liquid Chromatography (HPLC) with UV detection to determine the initial purity and concentration. This will serve as your baseline.

• Storage Conditions:

  • Temperature Stability: Store aliquots at -20°C and -80°C.

  • Freeze-Thaw Stability: Subject a separate set of aliquots to a defined number of freeze-thaw cycles. For each cycle, thaw the aliquot at room temperature until completely liquid, and then refreeze it at -20°C or -80°C.

• Time-Point Analysis: At predetermined time points (e.g., 1 week, 1 month, 3 months, 6 months) and after a specific number of freeze-thaw cycles (e.g., 1, 3, 5, 10 cycles), retrieve an aliquot from each storage condition.

• HPLC Analysis: Analyze the retrieved aliquots by HPLC under the same conditions as the initial analysis.

• Data Analysis: Compare the purity and concentration of the stored samples to the initial time-zero sample. A significant decrease in purity or concentration indicates degradation of the compound.

Visualizations

Caption: Workflow for the preparation, storage, and use of GSK-2250665A DMSO aliquots.

Caption: A logical diagram for troubleshooting common issues with GSK-2250665A DMSO stock solutions.

References

• 1. GSK-2250665A | Itk inhibitor | CAS# 1246030-96-5 | InvivoChem [invivochem.com]
• 2. medchemexpress.cn [medchemexpress.cn]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to the Selectivity of ITK Inhibitors: GSK-2250665A vs. BMS-509744

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the kinase selectivity profiles of two prominent inhibitors of Interleukin-2 inducible T-cell kinase (ITK): GSK-2250665A and BMS-509744. The objective of this document is to present a side-by-side analysis of their performance based on available experimental data, offering valuable insights for researchers engaged in immunology, oncology, and drug discovery.

Introduction to ITK and its Inhibitors

Interleukin-2 inducible T-cell kinase (ITK) is a non-receptor tyrosine kinase belonging to the Tec family of kinases. It is a crucial component of the T-cell receptor (TCR) signaling pathway, playing a pivotal role in T-cell activation, proliferation, and differentiation. Dysregulation of ITK signaling is implicated in various inflammatory and autoimmune diseases, as well as in certain T-cell malignancies, making it an attractive therapeutic target.

GSK-2250665A and BMS-509744 are two small molecule inhibitors that target the ATP-binding site of ITK, thereby blocking its kinase activity. Understanding the selectivity of these inhibitors is paramount, as off-target effects can lead to unforeseen toxicities or confound experimental results. This guide summarizes the available quantitative data on their selectivity and provides detailed experimental protocols for the key assays cited.

Data Presentation: Kinase Inhibition Profiles

The following tables summarize the quantitative kinase inhibition data for GSK-2250665A and BMS-509744. It is important to note that a direct head-to-head comparison of these inhibitors across the same comprehensive kinase panel under identical experimental conditions is not publicly available. The data presented here is compiled from their primary publications and publicly accessible databases.

Table 1: Selectivity Profile of GSK-2250665A

Kinase	pKi	pIC50
ITK	9.2	-
Aurora B	-	6.4[1][2]
Btk	-	6.5[1][2]

Table 2: Selectivity Profile of BMS-509744

Kinase	IC50 (nM)[3]
Tec Family Kinases
Itk	19
Txk	11000
Tec	17000
Btk	3800
Other Kinases
Lck	>50000
Src	>50000
ZAP-70	>50000
Syk	>50000
KDR	>50000
FGFR	>50000
EGFR	>50000
InsR	>50000
Abl	>50000
PKA	>50000
PKC	>50000
CDK2	>50000
Aurora A	>50000

Data for BMS-509744 indicates over 200-fold selectivity against other Tec family kinases and over 55-fold selectivity against a panel of other kinases.[4][5]

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below. These protocols are based on the information available in the primary research articles.

Biochemical Kinase Assays

GSK-2250665A (ITK, Aurora B, Btk Inhibition Assays)

The inhibitory activity of GSK-2250665A was determined using enzymatic assays. While the specific details for the assays for Aurora B and Btk are not fully available in the searched literature, a general methodology for ITK inhibition is described. The development of GSK-2250665A involved a template-hopping strategy to improve selectivity against Aurora kinases.[3][6]

• General Principle: The kinase activity is measured by quantifying the phosphorylation of a substrate peptide by the respective kinase enzyme. The assay is performed in the presence of varying concentrations of the inhibitor to determine the concentration required for 50% inhibition (IC50) or the inhibitor constant (Ki).

BMS-509744 (Kinase Selectivity Panel) [3]

The kinase selectivity of BMS-509744 was evaluated against a panel of purified kinases.

• Enzyme and Substrate: Recombinant kinase domains of human Itk, Txk, Tec, Btk, Lck, Src, ZAP-70, Syk, KDR, FGFR, EGFR, InsR, Abl, PKA, PKC, CDK2, and Aurora A were used. Specific peptide substrates were used for each kinase.

• Assay Procedure:

  • The kinase reactions were carried out in a final volume of 25 µL in 96-well plates.

  • The reaction mixture contained kinase buffer (e.g., 50 mM HEPES, pH 7.5, 10 mM MgCl2, 1 mM DTT, and 0.1 mg/mL BSA), the respective kinase, and the peptide substrate.

  • BMS-509744 was serially diluted in DMSO and added to the reaction mixture. The final DMSO concentration was kept constant in all wells.

  • The reaction was initiated by the addition of ATP. The final ATP concentration was typically at or near the Km value for each kinase.

  • The reaction was allowed to proceed for a specified time at a controlled temperature (e.g., 30°C).

  • The reaction was stopped by the addition of a solution containing EDTA.

  • The amount of phosphorylated substrate was quantified using a suitable detection method, such as a phosphospecific antibody-based ELISA or a fluorescence-based assay.

• Data Analysis: The IC50 values were calculated by fitting the dose-response curves to a four-parameter logistic equation using appropriate software.

Cellular Assays

GSK-2250665A (Inhibition of IFNγ Production in PBMCs)

• Cell Type: Human peripheral blood mononuclear cells (PBMCs).

• Assay Principle: This assay measures the ability of the inhibitor to block the production of interferon-gamma (IFNγ), a key cytokine produced by activated T-cells, in response to stimulation.

• Procedure:

  • PBMCs were isolated from healthy human donors.

  • Cells were pre-incubated with various concentrations of GSK-2250665A.

  • The cells were then stimulated with an activating agent (e.g., anti-CD3 and anti-CD28 antibodies) to induce T-cell activation and IFNγ production.

  • After an incubation period, the cell culture supernatant was collected.

  • The concentration of IFNγ in the supernatant was measured using a specific ELISA kit.

• Data Analysis: The pIC50 value, representing the negative logarithm of the IC50, was determined from the dose-response curve.

BMS-509744 (T-cell Proliferation and IL-2 Secretion Assays) [6][7]

• Cell Types: Human T-cells (e.g., Jurkat cells or purified primary T-cells).

• T-cell Proliferation Assay:

  • T-cells were plated in 96-well plates.

  • Cells were pre-treated with different concentrations of BMS-509744.

  • T-cell proliferation was induced by stimulation with anti-CD3 and anti-CD28 antibodies.

  • After a 48-72 hour incubation, cell proliferation was assessed using a standard method, such as the incorporation of [3H]-thymidine or a colorimetric assay (e.g., MTS or WST-1).

• IL-2 Secretion Assay:

  • T-cells were treated with BMS-509744 and stimulated as described for the proliferation assay.

  • After 24 hours, the culture supernatant was collected.

  • The concentration of Interleukin-2 (IL-2) in the supernatant was quantified by ELISA.

Mandatory Visualization

Caption: Simplified T-Cell Receptor (TCR) signaling pathway highlighting the central role of ITK.

Conclusion

Both GSK-2250665A and BMS-509744 are potent inhibitors of ITK. Based on the available data, BMS-509744 has been characterized against a broader panel of kinases and demonstrates high selectivity, particularly within the Tec family of kinases. GSK-2250665A was specifically designed to be selective against Aurora kinases. The choice between these two inhibitors for research purposes will depend on the specific experimental context and the potential off-target kinases that are of most concern. For a definitive comparison, a head-to-head selectivity screen across a comprehensive and identical kinase panel would be necessary. Researchers are encouraged to consult the primary literature for further details on the experimental conditions and findings.

References

• 1. Selective Itk inhibitors block T-cell activation and murine lung inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ITK inhibitors in inflammation and immune-mediated disorders - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Targeting ITK signaling for T cell-mediated diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 5. BMS 509744 | CAS 439575-02-7 | BMS509744 | Tocris Bioscience [tocris.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Collection - Selective Itk Inhibitors Block T-Cell Activation and Murine Lung Inflammation - Biochemistry - Figshare [figshare.com]

Comparative Analysis of GSK-2250665A for Itk Inhibition in Primary T-Cells

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of GSK-2250665A with Alternative Itk Inhibitors, Supported by Experimental Data.

Interleukin-2-inducible T-cell kinase (Itk), a member of the Tec family of non-receptor tyrosine kinases, is a critical mediator of T-cell receptor (TCR) signaling. Its role in T-cell activation, proliferation, and differentiation makes it a compelling therapeutic target for a spectrum of T-cell-mediated diseases, including autoimmune disorders and certain cancers. This guide provides a comparative overview of GSK-2250665A, a potent Itk inhibitor, alongside other notable inhibitors, presenting key performance data and detailed experimental methodologies for the validation of Itk inhibition in primary T-cells.

Performance Comparison of Itk Inhibitors

The following tables summarize the available quantitative data for GSK-2250665A and a selection of alternative Itk inhibitors. It is important to note that the data presented are compiled from various studies and were not generated in a head-to-head comparison. Therefore, direct comparisons should be interpreted with caution.

Table 1: Biochemical Potency of Itk Inhibitors

Compound	Type	Mechanism of Action	Target	pKi	IC50 (nM)	Reference
GSK-2250665A	Reversible	ATP-competitive	Itk	9.2	-
Ibrutinib	Irreversible	Covalent	BTK, Itk	-	ITK: 2.2	[1][2]
PRN694	Irreversible	Covalent	Itk, Rlk	-	ITK: 0.3, RLK: 1.3	[3]
BMS-509744	Reversible	ATP-competitive	Itk	-	19	[4]
PF-06465469	Irreversible	Covalent	Itk	-	0.4	[1][2]
ONO-4059 (Tirabrutinib)	Irreversible	Covalent	BTK	-	ITK: 10.9	[1][2]

Table 2: Cellular Activity of Itk Inhibitors in Primary T-Cells

Compound	Assay	Cell Type	pIC50	IC50 (nM)	Effect	Reference
GSK-2250665A	IFNγ Production	Human PBMCs	7.3	-	Inhibition of IFNγ production
Ibrutinib	IL-2 Production	Jurkat T-cells	-	-	Significant repression of IL-2 production	[1][2]
PRN694	T-cell Proliferation	Human CD3+ T-cells	-	-	Significant inhibition of CD4+ and CD8+ T-cell proliferation	[5]
BMS-509744	IL-2 Production	Human T-cells	-	-	Inhibition of IL-2 production	[4]
PF-06465469	IL-2 Production	Jurkat T-cells	-	-	Significant repression of IL-2 production	[1][2]
ONO-4059 (Tirabrutinib)	IL-2 Production	Jurkat T-cells	-	-	Repression of IL-2 production	[1][2]

Table 3: Selectivity of Itk Inhibitors

Compound	Selectivity Profile	Reference
GSK-2250665A	Selective for Itk over Aurora B kinase (pIC50 = 6.4) and Btk (pIC50 = 6.5).
Ibrutinib	Potent inhibitor of both BTK and Itk.	[4]
PRN694	Dual inhibitor of Itk and Rlk.	[3]
BMS-509744	Reported to be a selective Itk inhibitor.	[4]
PF-06465469	Potent Itk inhibitor; also inhibits other kinases.	[1][2]
ONO-4059 (Tirabrutinib)	Primarily a BTK inhibitor with activity against Itk.	[1][2]

Signaling Pathways and Experimental Workflows

To facilitate a deeper understanding of Itk's role and the methods used to validate its inhibition, the following diagrams illustrate the Itk signaling cascade and the workflows for key experimental protocols.

Figure 1: Simplified Itk signaling pathway in T-cell activation.

References

• 1. researchgate.net [researchgate.net]
• 2. Comparison of interleukin-2-inducible kinase (ITK) inhibitors and potential for combination therapies for T-cell lymphoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ITK and RLK Inhibitor PRN694 Improves Skin Disease in Two Mouse Models of Psoriasis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Targeting Interleukin-2-Inducible T-cell Kinase (ITK) in T-Cell Related Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

A Comparative Analysis of GSK-2250665A and Other Selective Itk Inhibitors for T-Cell Mediated Diseases

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the efficacy of GSK-2250665A against other selective Interleukin-2-inducible T-cell kinase (Itk) inhibitors. Itk is a critical non-receptor tyrosine kinase that plays a central role in T-cell receptor (TCR) signaling, making it a promising therapeutic target for a range of T-cell mediated diseases, including autoimmune disorders and certain cancers. This document summarizes key quantitative data, details relevant experimental methodologies, and visualizes the core signaling pathway to aid in the objective evaluation of these compounds.

Quantitative Efficacy Comparison of Selective Itk Inhibitors

The following table summarizes the reported potency of GSK-2250665A and other selective Itk inhibitors. It is important to note that direct comparisons of IC50 and pKi values should be made with caution, as experimental conditions such as ATP concentration can significantly influence these measurements.

Inhibitor	Type	Target(s)	pKi	IC50 (Enzymatic)	IC50 (Cell-based)	IC50 (Human Whole Blood)	Selectivity Highlights	Reference(s)
GSK-2250665A	Non-covalent	Itk	9.2	-	-	-	Selective over Aurora B (pIC50=6.4) and Btk (pIC50=6.5)	[1]
BMS-509744	Non-covalent, ATP-competitive	Itk	-	19 nM, 96 nM	-	-	Selective Itk inhibitor	[2][3]
Soquelitinib (CPI-818)	Covalent, Irreversible	Itk	-	-	-	-	Highly selective for Itk over RLK
ONO-7790500	Non-covalent	Itk	-	<4 nM	14 nM (Jurkat cell proliferation)	-	>2000-fold selective over Lck	[4]
PF-06465469	Covalent	Itk, Btk	-	2 nM (Itk), 2 nM (Btk)	31 nM (IP1 assay)	48 nM	Potent inhibitor of both Itk and Btk	[5][6]
Ibrutinib	Covalent, Irreversible	Btk, Itk	-	2.2 nM (Itk)	-	-	Also inhibits other kinases like EGFR	[4]
PRN694	Covalent	Itk, Rlk	-	0.3 nM (Itk), 1.4 nM (Rlk)	-	-	Potent dual inhibitor of Itk and Rlk	[7]

Key Experimental Methodologies

The data presented in this guide are derived from a variety of in vitro and in vivo experimental assays designed to assess the efficacy and selectivity of Itk inhibitors. Below are descriptions of the general protocols for key experiments.

Enzymatic Kinase Assays

• Objective: To determine the direct inhibitory activity of a compound against purified Itk enzyme.

• General Protocol:

  • Recombinant human Itk enzyme is incubated with a specific substrate (e.g., a peptide) and ATP in a suitable buffer system.

  • The inhibitor, at varying concentrations, is added to the reaction mixture.

  • The kinase reaction is allowed to proceed for a defined period at a specific temperature.

  • The extent of substrate phosphorylation is measured. This can be quantified using various methods, such as:

    • Radiometric assays: Using radiolabeled ATP (γ-³²P-ATP or γ-³³P-ATP) and measuring the incorporation of the radiolabel into the substrate.

    • Fluorescence-based assays: Employing fluorescently labeled substrates or antibodies to detect phosphorylation.

    • Luminescence-based assays: Measuring the amount of ATP remaining after the kinase reaction.

  • IC50 values are calculated by plotting the percentage of enzyme inhibition against the inhibitor concentration.

Cell-Based Assays

• Objective: To evaluate the effect of the inhibitor on Itk signaling and T-cell function in a cellular context.

• Common Cell Lines: Jurkat (human T-lymphocyte cell line), primary human T-cells.

• General Protocols:

  • T-Cell Proliferation Assay:

    • T-cells are stimulated to proliferate using anti-CD3 and anti-CD28 antibodies, which mimic TCR activation.

    • The cells are treated with varying concentrations of the Itk inhibitor.

    • Cell proliferation is measured after a set incubation period (e.g., 72 hours) using methods such as MTS assay, CFSE dilution, or measuring the incorporation of tritiated thymidine.

  • Cytokine Production Assay:

    • T-cells are stimulated as described above in the presence of the inhibitor.

    • Supernatants are collected after 24-48 hours.

    • The concentration of secreted cytokines (e.g., IL-2, IFN-γ, IL-4) is measured using ELISA or multiplex bead assays.

  • Phosphorylation Assays (Western Blot or Flow Cytometry):

    • T-cells are stimulated and treated with the inhibitor.

    • Cell lysates are prepared, and proteins are separated by SDS-PAGE.

    • Western blotting is performed using antibodies specific for phosphorylated forms of downstream signaling molecules like PLCγ1 and ERK to assess the inhibition of the Itk signaling cascade.

    • Alternatively, intracellular flow cytometry can be used to measure the phosphorylation status of these proteins in individual cells.

Human Whole Blood Assays

• Objective: To assess the inhibitor's activity in a more physiologically relevant ex vivo system.

• General Protocol:

  • Freshly drawn human whole blood is treated with the inhibitor.

  • T-cells within the whole blood are stimulated (e.g., with anti-CD3 antibodies).

  • The production of a specific biomarker, such as a cytokine, is measured in the plasma after a defined incubation period.

Itk Signaling Pathway and Experimental Workflow

To understand the mechanism of action of these inhibitors, it is crucial to visualize the Itk signaling pathway and the general workflow of inhibitor testing.

Caption: Simplified Itk signaling pathway downstream of the T-cell receptor (TCR).

Caption: General experimental workflow for evaluating the efficacy of selective Itk inhibitors.

References

• 1. Identification of a Novel and Selective Series of Itk Inhibitors via a Template-Hopping Strategy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. immune-system-research.com [immune-system-research.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Interleukin-2–inducible T-cell kinase inhibitors modify functional polarization of human peripheral T-cell lymphoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. PF 06465469 | ITK | Tocris Bioscience [tocris.com]
• 7. Targeting Interleukin-2-inducible T-cell Kinase (ITK) and Resting Lymphocyte Kinase (RLK) Using a Novel Covalent Inhibitor PRN694 - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Kinase Selectivity Profile of GSK-2250665A and Alternative Itk Inhibitors

For Researchers, Scientists, and Drug Development Professionals: A Guide to Off-Target Kinase Screening Results

This guide provides a comparative analysis of the off-target kinase screening results for GSK-2250665A, a potent inhibitor of Interleukin-2-inducible T-cell kinase (Itk), and other investigational Itk and Tec family kinase inhibitors. The objective is to offer a clear, data-driven comparison to aid in the evaluation of these compounds for research and therapeutic development.

Executive Summary

GSK-2250665A is an inhibitor of Itk with a reported pKi of 9.2. While demonstrating high potency for its primary target, understanding its off-target activity is crucial for predicting potential side effects and overall therapeutic utility. This guide summarizes the available off-target kinase screening data for GSK-2250665A and compares it with other notable Tec family kinase inhibitors, including Ibrutinib, PRN694, and PF-06465469. The data reveals varying selectivity profiles across these compounds, highlighting the importance of comprehensive kinase screening in drug development.

Off-Target Kinase Inhibition Profile

The following table summarizes the off-target kinase inhibition data for GSK-2250665A and its comparators. The data is compiled from publicly available literature and presented as pIC50 or IC50 values where available. It is important to note that the data has been generated using various assay platforms and conditions, which may influence the absolute values.

Kinase Target	GSK-2250665A (or related compound)	Ibrutinib	PRN694	PF-06465469
Itk (Primary Target)	pKi = 9.2	IC50 = 0.5 nM	IC50 = 0.3 nM	IC50 = 2 nM [1]
Aurora B	pIC50 = 6.4	-	-	-
Btk	pIC50 = 6.5	IC50 = 0.5 nM	IC50 = 17 nM[2]	IC50 = 2 nM[1]
IRAK4	pIC50 = 8.4	-	-	-
Src	pIC50 = 7.4	-	-	-
TXK (RLK)	pIC50 = 7.1	-	IC50 = 1.4 nM	-
Lck	pIC50 = 6.9	-	-	-
Bmx	pIC50 = 6.8	-	IC50 = 17 nM	-
IR	pIC50 = 6.8	-	-	-
CAMKK2	pIC50 = 6.7	-	-	-
Tec	pIC50 = 6.6	-	IC50 = 3.3 nM	-
LRRK2	pIC50 = 6.4	-	-	-
EGFR	pIC50 = 6.2	IC50 = 7.8 nM	-	-
BLK	-	-	IC50 = 125 nM	-
JAK3	-	IC50 = 16 nM	IC50 = 30 nM	-
MEK1/2	-	-	-	Inhibition noted
AKT	-	-	-	Inhibition noted

Experimental Methodologies

The off-target kinase screening data presented in this guide were generated using various biochemical and cellular assays. The following are detailed descriptions of the common methodologies employed.

Biochemical Kinase Assays (Radiometric)

Radiometric kinase assays are a gold-standard method for directly measuring the catalytic activity of a kinase.

Principle: This assay measures the transfer of a radiolabeled phosphate (B84403) group (from [γ-³²P]ATP or [γ-³³P]ATP) to a specific substrate (peptide or protein) by the kinase. The amount of incorporated radioactivity in the substrate is directly proportional to the kinase activity. Inhibition of the kinase by a test compound results in a decrease in the radioactive signal.

General Protocol:

• Reaction Setup: A reaction mixture is prepared containing the purified kinase, a specific substrate, ATP (including a trace amount of [γ-³²P]ATP or [γ-³³P]ATP), and a buffer solution with necessary cofactors (e.g., Mg²⁺).

• Compound Incubation: The test compound (e.g., GSK-2250665A) at various concentrations is pre-incubated with the kinase to allow for binding.

• Initiation and Incubation: The kinase reaction is initiated by the addition of the ATP mixture. The reaction is allowed to proceed for a defined period at a controlled temperature (e.g., 30°C).

• Termination and Separation: The reaction is stopped, and the phosphorylated substrate is separated from the unreacted radiolabeled ATP. This is commonly achieved by spotting the reaction mixture onto phosphocellulose paper, which binds the substrate, followed by washing steps to remove unbound ATP.

• Detection and Quantification: The radioactivity incorporated into the substrate is quantified using a scintillation counter or a phosphorimager.

• Data Analysis: The percentage of kinase inhibition is calculated relative to a control reaction (without inhibitor). IC50 values are determined by plotting the percent inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

Typical Assay Conditions:

• ATP Concentration: Often used at or near the Km value for each specific kinase to ensure accurate determination of competitive inhibition. In some screening panels, a fixed concentration (e.g., 10 µM) is used.

• Substrate: Specific peptide or protein substrates are used for each kinase to ensure optimal activity and specificity.

Cellular Target Engagement Assays (NanoBRET™)

The NanoBRET™ (Bioluminescence Resonance Energy Transfer) Target Engagement Assay is a live-cell method to quantify the binding of a test compound to its target protein.

Principle: This technology utilizes energy transfer from a NanoLuc® luciferase-tagged kinase (donor) to a cell-permeable fluorescent tracer (acceptor) that binds to the same kinase. When the tracer is bound to the kinase-NanoLuc® fusion protein, BRET occurs. A test compound that binds to the kinase will compete with the tracer, leading to a decrease in the BRET signal in a dose-dependent manner.

General Protocol:

• Cell Preparation: HEK293 cells are transiently transfected with a plasmid encoding the target kinase fused to NanoLuc® luciferase.

• Cell Plating: The transfected cells are seeded into multi-well plates.

• Compound and Tracer Addition: The cells are treated with the test compound at various concentrations, followed by the addition of a specific NanoBRET™ tracer at a fixed concentration.

• Incubation: The plate is incubated to allow the compound and tracer to reach binding equilibrium with the target kinase.

• Lysis and Substrate Addition: A substrate for NanoLuc® luciferase is added to the cells.

• Detection: The luminescence signals from both the NanoLuc® luciferase (donor) and the fluorescent tracer (acceptor) are measured using a specialized plate reader.

• Data Analysis: The BRET ratio is calculated by dividing the acceptor emission intensity by the donor emission intensity. The displacement of the tracer by the test compound results in a decrease in the BRET ratio, from which IC50 values can be determined.

Signaling Pathways and Experimental Workflows

To provide a clearer understanding of the biological context and the experimental processes, the following diagrams have been generated using the DOT language.

Caption: Simplified T-Cell Receptor (TCR) signaling pathway highlighting the role of Itk.

Caption: General workflow for an in vitro biochemical kinase screening assay.

Conclusion

GSK-2250665A is a highly potent Itk inhibitor. The available off-target screening data from a closely related compound suggests a degree of selectivity, particularly when compared to some broader spectrum kinase inhibitors like Ibrutinib. However, activity against other kinases, including members of the Tec family and others like IRAK4 and Src, has been observed. For a comprehensive understanding of its therapeutic potential and safety profile, a head-to-head comparison of GSK-2250665A and its alternatives against a broad, standardized kinase panel using consistent assay conditions is recommended. The experimental protocols and workflows provided in this guide offer a framework for interpreting such screening data and understanding the methodologies behind them.

References

• 1. rndsystems.com [rndsystems.com]
• 2. Identification of a Novel and Selective Series of Itk Inhibitors via a Template-Hopping Strategy - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of GSK-2250665A and PRN694 for Researchers

This guide provides a detailed comparative analysis of two key kinase inhibitors, GSK-2250665A and PRN694, designed for researchers, scientists, and drug development professionals. The information presented is based on publicly available experimental data to facilitate an objective evaluation of their performance and potential applications.

Introduction

GSK-2250665A is a selective inhibitor of Interleukin-2-inducible T-cell kinase (ITK), a crucial enzyme in T-cell signaling. PRN694, on the other hand, is a dual inhibitor targeting both ITK and Resting Lymphocyte Kinase (RLK), another member of the Tec family of kinases. Both molecules have emerged as important tools for studying T-cell and NK-cell mediated immunity and hold therapeutic potential for various inflammatory and autoimmune diseases, as well as T-cell malignancies. This guide will delve into their mechanisms of action, biochemical and cellular activities, and the experimental protocols utilized for their characterization.

Mechanism of Action

GSK-2250665A acts as a selective, reversible inhibitor of ITK. Its mechanism relies on non-covalent interactions within the ATP-binding pocket of the kinase, thereby preventing the phosphorylation of downstream substrates and interrupting the T-cell receptor (TCR) signaling cascade.

PRN694 is a covalent inhibitor that irreversibly binds to a specific cysteine residue (Cys442 in ITK and Cys350 in RLK) within the ATP-binding site of its target kinases.[1] This covalent modification leads to a prolonged and durable inhibition of kinase activity, a characteristic that distinguishes it from reversible inhibitors.

Data Presentation

The following tables summarize the available quantitative data for GSK-2250665A and PRN694, providing a basis for a direct comparison of their potency and selectivity.

Table 1: Biochemical Potency

Compound	Target	pKi	IC50 (nM)
GSK-2250665A	ITK	9.2	-
PRN694	ITK	-	0.3[2]
PRN694	RLK	-	1.4[2]

Table 2: Kinase Selectivity Profile

Compound	Off-Target Kinase	pIC50	IC50 (nM)
GSK-2250665A	Aurora B	6.4	-
GSK-2250665A	Btk	6.5	-
PRN694	TEC	-	3.3
PRN694	BTK	-	17
PRN694	BMX	-	17
PRN694	BLK	-	125
PRN694	JAK3	-	30

Table 3: Cellular Activity

Compound	Assay	Cell Type	pIC50
GSK-2250665A	IFNγ Production	PBMCs	7.3[3]
PRN694	T-cell Proliferation (CD4+ & CD8+)	Primary T-cells	-
PRN694	FcR-induced NK cell killing	Primary NK cells	-

Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz, illustrate the key signaling pathways affected by these inhibitors and a general workflow for their in vitro characterization.

TCR Signaling Pathway Inhibition

Fc Receptor Signaling in NK Cells

General Experimental Workflow

Experimental Protocols

Below are detailed methodologies for key experiments cited in the characterization of GSK-2250665A and PRN694.

In Vitro Kinase Inhibition Assay (PRN694)[1]

• Principle: This assay determines the potency of an inhibitor against a purified kinase enzyme.

• Materials:

  • Recombinant human ITK or RLK enzyme.

  • Peptide substrate specific for the kinase.

  • ATP and MgCl₂.

  • Assay Buffer: 100 mM HEPES (pH 7.5), 0.1% BSA, 0.01% Triton X-100, 1 mM DTT, 10 mM MgCl₂, 10 μM sodium orthovanadate, 10 μm β-glycerophosphate.

  • PRN694 at various concentrations.

  • Microfluidics-based kinase assay platform (e.g., Caliper Life Sciences LabChip 3000).

• Procedure:

  • Prepare serial dilutions of PRN694 in DMSO.

  • Pre-incubate the kinase enzyme with the inhibitor for a defined period (e.g., 30 minutes) at room temperature.

  • Initiate the kinase reaction by adding the peptide substrate and ATP to the enzyme-inhibitor mixture. The final ATP concentration should be close to the Kₘ for the enzyme.

  • Incubate the reaction at 25°C for a specified time.

  • Stop the reaction and measure the amount of phosphorylated substrate using the microfluidics platform, which separates phosphorylated and non-phosphorylated peptides.

  • Calculate the percentage of inhibition for each inhibitor concentration relative to a DMSO control.

  • Determine the IC50 value by fitting the data to a dose-response curve.

Cellular IFNγ Production Assay (GSK-2250665A)[3]

• Principle: This assay measures the inhibitor's ability to block the production of IFNγ from stimulated peripheral blood mononuclear cells (PBMCs).

• Materials:

  • Human PBMCs isolated from healthy donors.

  • Cell culture medium (e.g., RPMI 1640) supplemented with 10% fetal bovine serum.

  • T-cell stimulants (e.g., anti-CD3 and anti-CD28 antibodies).

  • GSK-2250665A at various concentrations.

  • ELISA kit for human IFNγ.

• Procedure:

  • Plate PBMCs in a 96-well plate.

  • Pre-treat the cells with serial dilutions of GSK-2250665A for 1 hour at 37°C.

  • Stimulate the cells with anti-CD3 and anti-CD28 antibodies.

  • Incubate the plate for 48-72 hours at 37°C in a CO₂ incubator.

  • Collect the cell culture supernatant.

  • Measure the concentration of IFNγ in the supernatant using an ELISA kit according to the manufacturer's instructions.

  • Calculate the percentage of inhibition for each inhibitor concentration relative to a stimulated, vehicle-treated control.

  • Determine the pIC50 value from the dose-response curve.

T-cell Proliferation Assay (PRN694)[1]

• Principle: This assay assesses the effect of the inhibitor on the proliferation of T-cells following TCR stimulation.

• Materials:

  • Purified human primary CD4+ or CD8+ T-cells.

  • Cell culture medium.

  • T-cell stimulants (e.g., anti-CD3 and anti-CD28 antibodies).

  • PRN694 at various concentrations.

  • Proliferation dye (e.g., CFSE) or [³H]-thymidine.

• Procedure:

  • Label T-cells with a proliferation dye like CFSE, which is diluted with each cell division.

  • Plate the labeled cells in a 96-well plate.

  • Pre-treat the cells with serial dilutions of PRN694 for 30 minutes.

  • Stimulate the cells with anti-CD3 and anti-CD28 antibodies.

  • Incubate the plate for 3-5 days at 37°C.

  • Analyze the dilution of the proliferation dye by flow cytometry. The percentage of proliferated cells is determined by the decrease in fluorescence intensity.

  • Alternatively, pulse the cells with [³H]-thymidine for the final 18 hours of incubation and measure its incorporation into DNA as a measure of proliferation.

  • Evaluate the dose-dependent inhibition of T-cell proliferation.

Conclusion

GSK-2250665A and PRN694 are potent inhibitors of ITK-mediated signaling, with distinct mechanisms of action and selectivity profiles. GSK-2250665A offers a selective, reversible inhibition of ITK, which may be advantageous in scenarios where transient pathway modulation is desired. In contrast, PRN694 provides potent and durable inhibition of both ITK and RLK through its covalent binding mechanism, suggesting its potential for indications requiring sustained T-cell and NK-cell suppression. The choice between these inhibitors will depend on the specific research question, the desired duration of action, and the importance of targeting RLK in addition to ITK. The experimental protocols provided in this guide offer a foundation for the independent evaluation and comparison of these and other kinase inhibitors in a research setting.

References

• 1. Targeting interleukin-2-inducible T-cell kinase (ITK) and resting lymphocyte kinase (RLK) using a novel covalent inhibitor PRN694 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. GSK-2250665A | Itk inhibitor | CAS# 1246030-96-5 | InvivoChem [invivochem.com]

Validating the On-Target Effects of GSK-2250665A: A Comparative Guide to siRNA-Mediated Target Knockdown

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of two key methodologies for validating the on-target effects of the selective Interleukin-2-inducible T-cell kinase (Itk) inhibitor, GSK-2250665A: direct pharmacological inhibition and siRNA-mediated target knockdown. Understanding the concordance between these approaches is crucial for robust target validation in drug discovery.

Executive Summary

GSK-2250665A is a potent and selective inhibitor of Itk, a critical kinase in T-cell receptor (TCR) signaling.[1][2][3] Validating that the observed cellular effects of GSK-2250665A are a direct consequence of Itk inhibition is a critical step in its preclinical development. A powerful method for this validation is the use of small interfering RNA (siRNA) to specifically silence the ITK gene. If the phenotypic consequences of Itk knockdown mirror the effects of GSK-2250665A treatment, it provides strong evidence for on-target activity. This guide presents a side-by-side comparison of these two approaches, supported by experimental data and detailed protocols.

Data Presentation: Comparing GSK-2250665A and Itk siRNA

The following table summarizes the expected comparative effects of a selective Itk inhibitor, using data from studies on similar inhibitors as a proxy for GSK-2250665A, and Itk siRNA on key T-cell functions.

Parameter	Selective Itk Inhibitor (e.g., GSK-2250665A)	Itk siRNA	Key Findings
Target Expression	No change in Itk protein levels	Significant reduction in Itk mRNA and protein levels	siRNA directly reduces the amount of the target protein, while the inhibitor blocks its function.
T-Cell Proliferation	Inhibition of proliferation	Reduction in cell survival and proliferation[4]	Both methods are expected to impair the proliferation of T-cells upon activation.
Cytokine Production (IFN-γ)	Inhibition of IFN-γ production (pIC50 of 7.3 in PBMCs)[2]	Significant reduction in IFN-γ secretion	A hallmark of Itk inhibition is the suppression of key inflammatory cytokines.
Cytokine Production (IL-2)	Inhibition of IL-2 secretion	Abrogation of IL-2 secretion	Both approaches effectively block the production of IL-2, a critical cytokine for T-cell growth.
Downstream Signaling (PLCγ1 Phosphorylation)	Abolished phosphorylation	Not directly measured, but expected to be reduced	Inhibition of Itk's kinase activity prevents the phosphorylation of its direct substrates.

Experimental Protocols

Itk siRNA Transfection in Jurkat T-Cells

This protocol describes a general method for siRNA-mediated knockdown of Itk in the Jurkat T-cell line, a widely used model for studying T-cell signaling.

Materials:

• Jurkat T-cells

• Itk-specific siRNA and non-targeting control siRNA

• Electroporation system or lipid-based transfection reagent

• RPMI-1640 medium supplemented with 10% FBS

• 6-well plates

• Phosphate-buffered saline (PBS)

• Reagents for Western blotting or qRT-PCR

Procedure:

• Cell Culture: Culture Jurkat T-cells in RPMI-1640 supplemented with 10% FBS at 37°C in a 5% CO2 incubator. Ensure cells are in the logarithmic growth phase and have a viability of >90%.

• Transfection:

  • Electroporation: Resuspend approximately 1 x 10^6 Jurkat cells in the appropriate electroporation buffer. Add the Itk siRNA or control siRNA to the cell suspension. Transfer the mixture to an electroporation cuvette and apply the optimized electrical pulse. Immediately transfer the cells to a pre-warmed 6-well plate containing complete growth medium.

  • Lipid-based Transfection: Dilute the Itk siRNA or control siRNA in serum-free medium. In a separate tube, dilute the lipid-based transfection reagent in serum-free medium. Mix the diluted siRNA and transfection reagent and incubate at room temperature to allow for complex formation. Add the siRNA-lipid complexes to the Jurkat cells cultured in a 6-well plate.

• Incubation: Incubate the transfected cells for 48-72 hours to allow for Itk protein knockdown.

• Validation of Knockdown: Harvest the cells and prepare lysates for Western blotting to assess Itk protein levels or extract RNA for qRT-PCR to measure ITK mRNA levels.

Measurement of IL-2 and IFN-γ Production

This protocol outlines the measurement of cytokine secretion from T-cells following treatment with GSK-2250665A or Itk siRNA.

Materials:

• Primary human T-cells or Jurkat T-cells

• GSK-2250665A

• Itk siRNA-transfected cells

• T-cell activation stimuli (e.g., anti-CD3/anti-CD28 antibodies, PMA/Ionomycin)

• ELISA kits for human IL-2 and IFN-γ

• 96-well ELISA plates

• Plate reader

Procedure:

• Cell Treatment and Activation:

  • GSK-2250665A: Pre-incubate T-cells with varying concentrations of GSK-2250665A or vehicle control for 1-2 hours.

  • Itk siRNA: Use T-cells 48-72 hours post-transfection with Itk siRNA or control siRNA.

• Activation: Plate the treated or transfected cells in a 96-well plate coated with anti-CD3 and anti-CD28 antibodies, or stimulate with PMA and Ionomycin.

• Supernatant Collection: Incubate the cells for 24-48 hours. After incubation, centrifuge the plate and collect the cell culture supernatants.

• ELISA: Perform the IL-2 and IFN-γ ELISAs on the collected supernatants according to the manufacturer's instructions. This typically involves adding the supernatants to antibody-coated plates, followed by the addition of a detection antibody and a substrate for colorimetric detection.

• Data Analysis: Measure the absorbance using a plate reader and calculate the concentration of IL-2 and IFN-γ in each sample by comparing to a standard curve.

Mandatory Visualization

Caption: Itk Signaling Pathway in T-Cell Activation.

References

• 1. rndsystems.com [rndsystems.com]
• 2. GSK-2250665A | Itk inhibitor | CAS# 1246030-96-5 | InvivoChem [invivochem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. researchgate.net [researchgate.net]

A Head-to-Head In Vitro Comparison of Interleukin-2-inducible T-cell Kinase (Itk) Inhibitors

For researchers, scientists, and drug development professionals, this guide provides an objective in vitro comparison of key Interleukin-2-inducible T-cell kinase (Itk) inhibitors. This analysis is supported by experimental data on their biochemical and cellular performance, detailed methodologies for key experiments, and visualizations of the relevant signaling pathways and experimental workflows.

Interleukin-2-inducible T-cell kinase (Itk), a member of the Tec family of non-receptor tyrosine kinases, is a crucial component of T-cell receptor (TCR) signaling.[1][2] Its role in T-cell activation, differentiation, and cytokine production makes it a compelling therapeutic target for T-cell mediated inflammatory diseases, autoimmune disorders, and malignancies.[2][3][4] This guide presents a head-to-head comparison of several small molecule Itk inhibitors, including both covalent and reversible binders, to aid in the selection and evaluation of these research compounds.

Quantitative Comparison of Itk Inhibitor Potency and Selectivity

The following table summarizes the in vitro potency (IC50) of various inhibitors against Itk and other related kinases. Lower IC50 values are indicative of higher potency.

Inhibitor	Mechanism of Action	Itk IC50 (nM)	RLK IC50 (nM)	BTK IC50 (nM)	Cellular Assay (IC50)	Reference(s)
PRN694	Covalent, Irreversible	0.3	1.4	-	Inhibits TCR-induced T-cell proliferation and cytokine release.	[3]
Ibrutinib	Covalent, Irreversible	2.2	-	0.5	Inhibits PLCγ1 phosphorylation; less potent than PRN694 in inhibiting T-cell proliferation.	[5][6]
BMS-509744	Reversible, ATP-competitive	19	-	4100	Inhibits PLCγ1 phosphorylation, IL-2 secretion, and T-cell proliferation.	[5][7][8][9]
PF-06465469	Covalent, Irreversible	2	-	2	Potent inhibition of PLCγ phosphorylation and IL-2 production.	[8]
ONO-7790500	-	<4	-	>20,000	Modest effects on apoptosis in T-cell lines.	[5]

Signaling Pathways and Experimental Workflows

Visualizing the biological context and experimental design is crucial for understanding the action and evaluation of Itk inhibitors.

Itk Signaling Pathway

The following diagram illustrates the central role of Itk in the T-cell receptor signaling cascade. Upon TCR engagement, Lck and ZAP-70 are activated, leading to the recruitment and activation of Itk. Itk then phosphorylates and activates Phospholipase C gamma 1 (PLCγ1), which in turn initiates downstream signaling events culminating in T-cell activation, proliferation, and cytokine production.

Itk Signaling Pathway Diagram

General Experimental Workflow for In Vitro Itk Inhibitor Comparison

This diagram outlines a typical workflow for the in vitro characterization and comparison of Itk inhibitors, starting from biochemical assays to more physiologically relevant cellular assays.

Workflow for In Vitro Itk Inhibitor Comparison

Experimental Protocols

The following are representative protocols for key in vitro assays used to compare Itk inhibitors.

Biochemical Kinase Assay (Microfluidics-based)

This assay directly measures the enzymatic activity of purified Itk and its inhibition by test compounds.

• Principle: This method quantifies the ratio of phosphorylated substrate to non-phosphorylated substrate following a kinase reaction.

• Materials:

  • Recombinant human Itk enzyme

  • Fluorescently labeled peptide substrate

  • ATP and MgCl₂

  • Assay buffer (e.g., 100 mM HEPES, pH 7.5, 0.1% BSA, 0.01% Triton X-100, 1 mM DTT, 10 mM MgCl₂)

  • Test inhibitors (e.g., PRN694, BMS-509744) dissolved in DMSO

  • Microfluidic chip-based system (e.g., Caliper LabChip)

• Procedure:

  • Prepare serial dilutions of the test inhibitors in DMSO.

  • Pre-incubate the Itk enzyme with each inhibitor concentration in the assay buffer.

  • Initiate the kinase reaction by adding the peptide substrate and ATP.

  • Incubate the reaction mixture at 25°C for a defined period (e.g., 60 minutes).

  • Stop the reaction.

  • Load the samples onto the microfluidic chip. The system separates the phosphorylated and non-phosphorylated substrate based on charge and detects the fluorescent signal of each.

  • Calculate the percentage of inhibition for each inhibitor concentration relative to a DMSO control.

  • Determine the IC50 value by fitting the data to a dose-response curve.[10]

Cellular Phosphorylation Assay (Western Blot)

This assay assesses the ability of an inhibitor to block Itk activity within a cellular context by measuring the phosphorylation of its direct downstream target, PLCγ1.

• Principle: Western blotting is used to detect the levels of phosphorylated PLCγ1 (p-PLCγ1) in cell lysates after TCR stimulation and inhibitor treatment.

• Materials:

  • Jurkat T-cells

  • RPMI-1640 medium with 10% FBS

  • Stimulating antibodies: anti-CD3 and anti-CD28

  • Test inhibitors dissolved in DMSO

  • Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

  • Primary antibodies: anti-p-PLCγ1 (Tyr783), anti-total PLCγ1, anti-GAPDH (loading control)

  • HRP-conjugated secondary antibody

  • Chemiluminescent substrate

• Procedure:

  • Culture Jurkat cells to the desired density.

  • Pre-incubate the cells with various concentrations of the Itk inhibitor or DMSO (vehicle control) for 30-60 minutes.

  • Stimulate the cells with anti-CD3 and anti-CD28 antibodies for 5-15 minutes to activate the TCR pathway.

  • Wash the cells with ice-cold PBS and lyse them on ice.

  • Clarify the lysates by centrifugation and determine the protein concentration.

  • Separate equal amounts of protein from each sample by SDS-PAGE and transfer to a PVDF membrane.

  • Block the membrane and probe with the primary antibody against p-PLCγ1.

  • Wash and incubate with the HRP-conjugated secondary antibody.

  • Detect the signal using a chemiluminescent substrate.

  • Strip the membrane and re-probe for total PLCγ1 and a loading control (e.g., GAPDH) to ensure equal protein loading.

  • Quantify the band intensities to determine the dose-dependent inhibition of PLCγ1 phosphorylation.[6][10]

T-Cell Proliferation Assay (CFSE-based)

This assay measures the effect of Itk inhibitors on the proliferation of T-cells following TCR stimulation.

• Principle: T-cells are labeled with Carboxyfluorescein succinimidyl ester (CFSE), a fluorescent dye that is equally distributed between daughter cells upon cell division. A reduction in fluorescence intensity indicates cell proliferation.

• Materials:

  • Primary human T-cells or a T-cell line

  • CFSE staining solution

  • Cell culture medium

  • Stimulating antibodies: anti-CD3 and anti-CD28

  • Test inhibitors dissolved in DMSO

  • Flow cytometer

• Procedure:

  • Isolate primary T-cells from healthy donor blood.

  • Label the T-cells with CFSE according to the manufacturer's protocol.

  • Pre-treat the CFSE-labeled cells with different concentrations of the Itk inhibitor or DMSO for 30 minutes.

  • Stimulate the cells with anti-CD3 and anti-CD28 antibodies.

  • Culture the cells for 4-6 days.

  • Harvest the cells and analyze the CFSE fluorescence by flow cytometry.

  • Calculate the proliferation index based on the dilution of the CFSE signal. A lower proliferation index in inhibitor-treated cells compared to the control indicates inhibition of proliferation.[10]

References

• 1. Targeting Interleukin-2-Inducible T-cell Kinase (ITK) in T-Cell Related Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. T-Cell Signaling Regulated by the Tec Family Kinase, Itk - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Interleukin-2-inducible T-cell Kinase (ITK) Targeting by BMS-509744 Does Not Affect Cell Viability in T-cell Prolymphocytic Leukemia (T-PLL) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. Targeting Interleukin-2-inducible T-cell Kinase (ITK) and Resting Lymphocyte Kinase (RLK) Using a Novel Covalent Inhibitor PRN694 - PMC [pmc.ncbi.nlm.nih.gov]

GSK-2250665A: A Comparative Analysis of Cross-Reactivity within the Tec Kinase Family

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of GSK-2250665A's Selectivity Profile.

GSK-2250665A is a potent inhibitor of Inducible T-cell Kinase (Itk), a member of the Tec family of non-receptor tyrosine kinases.[1][2][3] The Tec kinase family, which also includes Bruton's tyrosine kinase (Btk), Tec, Tyrosine-protein kinase Txk (also known as Rlk), and Bone marrow tyrosine kinase on chromosome X (Bmx), plays a crucial role in the signaling pathways of hematopoietic cells.[4] Understanding the selectivity profile of a kinase inhibitor is paramount for predicting its biological effects and potential off-target activities. This guide provides a comparative analysis of GSK-2250665A's cross-reactivity with other members of the Tec kinase family, supported by available experimental data.

Quantitative Comparison of Inhibitory Activity

The selectivity of GSK-2250665A has been evaluated against a panel of kinases, including the Tec family. The following table summarizes the inhibitory potency (pIC50) of GSK-2250665A against Itk and its cross-reactivity with other Tec family members.

Kinase Target	Tec Family Member	pIC50
Itk	Yes	~9.2 (pKi)
Btk	Yes	6.5
Tec	Yes	6.6
Txk (Rlk)	Yes	7.1
Bmx	Yes	6.8
Aurora B	No	6.4

Data sourced from Alder et al. (2013) and publicly available databases.[1][3][4] The pKi value for Itk is noted, which is a measure of binding affinity, while pIC50 values are provided for the other kinases, representing the negative logarithm of the half-maximal inhibitory concentration.

Tec Kinase Family and GSK-2250665A Inhibition

The following diagram illustrates the members of the Tec kinase family and highlights the primary inhibitory action of GSK-2250665A on Itk.

References

• 1. GSK 2250665A | ITK | Tocris Bioscience [tocris.com]
• 2. abmole.com [abmole.com]
• 3. rndsystems.com [rndsystems.com]
• 4. Identification of a Novel and Selective Series of Itk Inhibitors via a Template-Hopping Strategy - PMC [pmc.ncbi.nlm.nih.gov]

Independent Validation and Comparative Analysis of GSK-2250665A, a Selective ITK Inhibitor

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of GSK-2250665A's Performance with Alternative Interleukin-2 Inducible T-cell Kinase (ITK) Inhibitors, Supported by Experimental Data.

This guide provides an independent validation of the published data for GSK-2250665A, a potent and selective inhibitor of Interleukin-2 Inducible T-cell Kinase (ITK). ITK is a critical non-receptor tyrosine kinase that plays a central role in T-cell receptor (TCR) signaling and the subsequent production of inflammatory cytokines.[1] Its inhibition is a promising therapeutic strategy for a range of T-cell mediated diseases, including asthma and autoimmune disorders.[1]

This document summarizes the available quantitative data, details key experimental protocols for validation, and presents a comparative analysis with other known ITK inhibitors. Visual diagrams of the ITK signaling pathway and experimental workflows are provided to facilitate a clear understanding of the underlying scientific principles.

Comparative Analysis of ITK Inhibitors

The following table summarizes the reported inhibitory activities of GSK-2250665A and a selection of alternative ITK inhibitors. The data is compiled from publicly available literature and vendor specifications.

Inhibitor	Type	Target(s)	pKi (nM)	IC50 (nM)	Cellular Activity (pIC50)	Key Selectivity Notes	Reference
GSK-2250665A	Reversible	ITK	9.2	-	7.3 (IFNγ production in PBMCs)	Selective over Aurora B (pIC50=6.4) and Btk (pIC50=6.5)
BMS-509744	Reversible, ATP-competitive	ITK	-	19	-	>200-fold selective over other Tec family kinases	[2]
Ibrutinib	Irreversible (covalent)	BTK, ITK	-	2.2 (ITK)	-	Also a potent Btk inhibitor	[3][4]
PF-06465469	Covalent	ITK, BTK	-	2 (ITK)	-	Also inhibits BTK	[3]
ONO-7790500	-	ITK	-	-	-	Highly specific ITK inhibitor	[4]
PRN694	Irreversible (covalent)	ITK, RLK	-	-	-	Dual inhibitor of ITK and RLK	[2]
Soquelitinib (CPI-818)	-	ITK	-	-	-	In clinical trials for oncology; potential for inflammatory diseases	[5]

Experimental Protocols

Detailed methodologies for key experiments are crucial for the independent validation and comparison of kinase inhibitors. Below are protocols for an in vitro kinase assay and a cellular assay to assess the inhibitory activity of compounds like GSK-2250665A.

In Vitro ITK Kinase Assay Protocol

This protocol is designed to determine the direct inhibitory effect of a compound on the enzymatic activity of ITK.

Materials:

• Recombinant human ITK enzyme

• Kinase buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl2, 0.1 mg/ml BSA, 50 µM DTT, 2 mM MnCl2)[6]

• ATP solution

• Substrate (e.g., Poly (Glu4,Tyr1))

• Test compound (e.g., GSK-2250665A) dissolved in DMSO

• ADP-Glo™ Kinase Assay Kit (or similar detection reagent)

• 384-well plates

Procedure:

• Compound Preparation: Prepare a serial dilution of the test compound in DMSO. Further dilute in kinase buffer to the desired final concentrations.

• Reaction Setup: In a 384-well plate, add the following components in order:

  • 1 µl of the diluted test compound or DMSO (for control).

  • 2 µl of recombinant ITK enzyme diluted in kinase buffer.

  • 2 µl of a mixture of the substrate and ATP in kinase buffer.

• Incubation: Incubate the plate at room temperature for 60 minutes.

• Signal Detection:

  • Add 5 µl of ADP-Glo™ Reagent to each well and incubate for 40 minutes at room temperature.

  • Add 10 µl of Kinase Detection Reagent to each well and incubate for 30 minutes at room temperature.

• Data Acquisition: Measure the luminescence using a plate reader. The signal is inversely proportional to the kinase activity.

• Data Analysis: Calculate the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Cellular Assay: Inhibition of IFNγ Production in Human PBMCs

This assay assesses the ability of an inhibitor to block T-cell activation in a more physiologically relevant context.

Materials:

• Human Peripheral Blood Mononuclear Cells (PBMCs)

• RPMI-1640 medium supplemented with 10% FBS

• T-cell stimulants (e.g., anti-CD3/anti-CD28 antibodies or PHA)

• Test compound (e.g., GSK-2250665A) dissolved in DMSO

• Brefeldin A (protein transport inhibitor)

• IFNγ ELISA kit or intracellular cytokine staining reagents (e.g., anti-IFNγ-PE antibody)

• 96-well cell culture plates

Procedure:

• Cell Plating: Seed PBMCs in a 96-well plate at a density of 2 x 10^5 cells/well in RPMI-1640 medium.

• Compound Treatment: Add the desired concentrations of the test compound to the wells and pre-incubate for 1 hour at 37°C.

• Stimulation: Add T-cell stimulants to the wells to activate the T-cells.

• Incubation: Incubate the plate for 24-48 hours at 37°C in a CO2 incubator. For intracellular staining, add Brefeldin A for the last 4-6 hours of incubation.

• IFNγ Measurement:

  • ELISA: Centrifuge the plate and collect the supernatant. Measure the IFNγ concentration in the supernatant using an ELISA kit according to the manufacturer's instructions.

  • Intracellular Cytokine Staining: Harvest the cells and stain for intracellular IFNγ using a flow cytometry-based protocol.

• Data Analysis: Determine the pIC50 value by plotting the percentage of IFNγ inhibition against the logarithm of the inhibitor concentration.

Visualizing the Science: Signaling Pathways and Workflows

To provide a clearer understanding of the biological context and experimental procedures, the following diagrams have been generated using Graphviz.

Caption: ITK Signaling Pathway Downstream of the T-Cell Receptor.

Caption: Experimental Workflow for ITK Inhibitor Validation.

Caption: Logical Framework for Comparing ITK Inhibitors.

References

• 1. Identification of a Novel and Selective Series of Itk Inhibitors via a Template-Hopping Strategy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Targeting Interleukin-2-inducible T-cell Kinase (ITK) and Resting Lymphocyte Kinase (RLK) Using a Novel Covalent Inhibitor PRN694 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Comparison of interleukin-2-inducible kinase (ITK) inhibitors and potential for combination therapies for T-cell lymphoma - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Corvus Pharmaceuticals Announces Publication of Preclinical Data Demonstrating Potential of ITK Inhibition with Soquelitinib as a Novel Approach to T Cell-Mediated Inflammatory and Immune Diseases | Corvus Pharmaceuticals [corvuspharma.gcs-web.com]
• 6. promega.com [promega.com]

Safety & Regulatory Compliance

Safeguarding Research: Proper Disposal Procedures for GSK-2250665A

For researchers, scientists, and drug development professionals, ensuring laboratory safety and proper chemical handling is paramount. This guide provides essential, immediate safety and logistical information for the proper disposal of the investigational compound GSK-2250665A, fostering a culture of safety and compliance. Adherence to these procedural steps is critical for protecting personnel and the environment.

Immediate Safety and Handling Precautions

While a specific Safety Data Sheet (SDS) for GSK-2250665A is not publicly available, general precautions for handling potent, investigational compounds should be strictly followed. Always handle GSK-2250665A in a designated area, such as a chemical fume hood, to minimize inhalation exposure. Personal Protective Equipment (PPE), including safety goggles, a lab coat, and appropriate chemical-resistant gloves, is mandatory.

Step-by-Step Disposal Protocol

The disposal of investigational drugs like GSK-2250665A is governed by stringent regulations to prevent environmental contamination and ensure safety. The following protocol outlines the necessary steps for its proper disposal.

1. Hazard Classification and Waste Segregation: The first crucial step is to determine if the waste is hazardous. Since GSK-2250665A is a bioactive compound, it should be treated as hazardous chemical waste. It is imperative to not mix this waste with non-hazardous laboratory trash.[1][2][3] All materials contaminated with GSK-2250665A, including unused product, solutions, contaminated vials, pipette tips, and gloves, must be segregated for hazardous waste disposal.

2. Use of Appropriate Waste Containers: All GSK-2250665A waste must be collected in a designated, leak-proof hazardous waste container that is compatible with the chemical properties of the compound and any solvents used.[1][4] The container should be kept securely closed except when adding waste.

3. Proper Labeling: The waste container must be clearly labeled as "Hazardous Waste." The label should include:

• The full chemical name: "GSK-2250665A"

• The concentration and quantity of the waste.

• The date when waste was first added to the container.

• The name of the principal investigator and the laboratory location.

4. On-site Accumulation and Storage: Waste should be accumulated at or near the point of generation in a designated Satellite Accumulation Area (SAA). This area must be under the control of laboratory personnel. It is crucial to prevent the accumulation of large quantities of waste; adhere to the limits set by your institution's Environmental Health and Safety (EHS) department.

5. Coordination with Environmental Health and Safety (EHS): Your institution's EHS department is the primary resource for guidance on hazardous waste disposal. Contact your EHS office to schedule a pickup for the hazardous waste. They will provide the necessary paperwork and ensure that the waste is transported and disposed of in compliance with all federal, state, and local regulations, including the Resource Conservation and Recovery Act (RCRA).

6. Final Disposal by a Licensed Vendor: The EHS department will coordinate with a licensed hazardous waste management vendor for the final disposal of GSK-2250665A. The primary method for the destruction of such compounds is high-temperature incineration at a permitted facility.

Quantitative Data Summary

For the disposal of investigational drugs and laboratory chemicals, specific quantitative limits and timelines are often enforced by regulatory bodies and institutional policies. The following table summarizes key quantitative data to be aware of during the waste management process.

Parameter	Guideline	Regulatory Context
Maximum Accumulation Volume in SAA	Up to 55 gallons of hazardous waste	Federal regulations for Satellite Accumulation Areas.
Maximum Accumulation for Acutely Hazardous Waste	1 quart of liquid or 1 kg of solid	Federal regulations for "P-listed" acutely hazardous wastes.
Container Residue Limit for "Empty" Status	No more than 2.5 cm (1 inch) of residue, or 3% by weight for containers <110 gal	Federal regulations for determining if a hazardous waste container is "empty."
Record Keeping for Destruction	Minimum of three (3) years	Institutional policy for tracking waste from generation to final disposal.

Disposal Workflow

The following diagram illustrates the step-by-step workflow for the proper disposal of GSK-2250665A.

Caption: Workflow for the proper disposal of GSK-2250665A.

References

• 1. danielshealth.com [danielshealth.com]
• 2. acewaste.com.au [acewaste.com.au]
• 3. How to Safely Dispose of Laboratory Waste? | Stericycle UK [stericycle.co.uk]
• 4. ehrs.upenn.edu [ehrs.upenn.edu]